4-Ethynyl-6-methylpyrimidine

• CAS: 1378261-12-1

Core Science & Biosynthesis

4-Ethynyl-6-methylpyrimidine chemical properties and structure

A Note on Availability: Publicly available experimental data on the specific physicochemical properties, synthesis, and biological activity of 4-Ethynyl-6-methylpyrimidine are limited. This guide provides a comprehensive technical overview by integrating data from analogous structures, established chemical principles, and predicted properties to offer a robust framework for researchers, scientists, and drug development professionals.

Introduction: The Promise of a Multifunctional Scaffold

The pyrimidine ring is a cornerstone of medicinal chemistry, forming the core of essential biomolecules like nucleobases and a vast array of therapeutic agents.[1] Its unique electronic properties and ability to engage in various biological interactions make it a privileged scaffold in drug design. The introduction of an ethynyl group, a small, rigid, and highly versatile functional group, onto this scaffold creates a molecule of significant interest: 4-Ethynyl-6-methylpyrimidine.

The ethynyl moiety is not merely a structural element; it is a reactive handle with a diverse chemical personality. It can act as a rigid linker, participate in powerful "click" chemistry reactions, and, most intriguingly, serve as a "latent warhead" for the covalent modification of protein targets.[2][3] This guide will explore the chemical properties, structure, and potential applications of 4-Ethynyl-6-methylpyrimidine, positioning it as a high-potential building block for the development of novel chemical probes and therapeutics.

Molecular Structure and Physicochemical Properties

The structure of 4-Ethynyl-6-methylpyrimidine combines the aromatic, electron-deficient pyrimidine ring with a nucleophilic methyl group and a reactive terminal alkyne.

Structure:

Table 1: Physicochemical Properties of 4-Ethynyl-6-methylpyrimidine

Property	Value (Predicted/Calculated)	Data Source/Analogy
IUPAC Name	4-Ethynyl-6-methylpyrimidine	-
Molecular Formula	C₇H₆N₂	-
Molecular Weight	118.14 g/mol	-
Canonical SMILES	CC1=CC(=NC=N1)C#C	-
InChI Key	QZJBCKKZAZLCQN-UHFFFAOYSA-N	-
CAS Number	Not assigned	-
XLogP3	~1.2	Analogous to 4-methylpyrimidine and considering the contribution of the ethynyl group.
Boiling Point	Data not available	-
Melting Point	Data not available	-
pKa (protonated)	~1.5 - 2.5	Pyrimidine pKa is ~1.3; substituents will have a minor effect.

Synthesis and Chemical Reactivity

Proposed Synthetic Route: Sonogashira Coupling

A robust and widely used method for forming carbon-carbon bonds between aryl halides and terminal alkynes is the palladium-catalyzed Sonogashira cross-coupling reaction.[4][5] This represents the most plausible and efficient route to synthesize 4-Ethynyl-6-methylpyrimidine. The key precursor for this synthesis is 4-chloro-6-methylpyrimidine.[6]

Experimental Protocol: Synthesis of 4-Ethynyl-6-methylpyrimidine

• Step 1: Reaction Setup

  • To a dry, inert-atmosphere flask, add 4-chloro-6-methylpyrimidine (1.0 eq), a palladium catalyst such as Pd(PPh₃)₂Cl₂ (0.02-0.05 eq), and a copper(I) co-catalyst like CuI (0.04-0.10 eq).

  • Add a suitable solvent (e.g., THF or DMF) and a base (e.g., triethylamine or diisopropylethylamine, 2-3 eq).

• Step 2: Addition of Alkyne

  • Bubble argon through the solution for 15-20 minutes to degas.

  • Add ethynyltrimethylsilane (TMS-acetylene) (1.2-1.5 eq) dropwise to the reaction mixture. The TMS group serves to protect the acidic acetylenic proton.

• Step 3: Reaction and Monitoring

  • Heat the reaction mixture to a temperature between 50-80 °C.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed.

• Step 4: Deprotection and Workup

  • Once the coupling is complete, cool the reaction to room temperature.

  • Add a deprotecting agent, such as tetrabutylammonium fluoride (TBAF) or potassium carbonate in methanol, to remove the TMS group.

  • Stir for 1-2 hours at room temperature.

  • Perform an aqueous workup: dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Step 5: Purification

  • Purify the crude product by column chromatography on silica gel to yield pure 4-Ethynyl-6-methylpyrimidine.

Caption: Proposed workflow for the synthesis of 4-Ethynyl-6-methylpyrimidine.

Chemical Reactivity

The reactivity of 4-Ethynyl-6-methylpyrimidine is dictated by its two key functional components: the pyrimidine ring and the terminal alkyne.

• Pyrimidine Ring: The nitrogen atoms make the ring electron-deficient and generally susceptible to nucleophilic aromatic substitution, particularly if a leaving group were present at the 2-position. The ring nitrogens can also act as bases or nucleophiles.

• Ethynyl Group: This is the most reactive site for synthetic transformations.

  • Acidity: The terminal acetylenic proton is weakly acidic (pKa ≈ 25) and can be deprotonated by a strong base to form a nucleophilic acetylide.[1]

  • Click Chemistry: The terminal alkyne is a perfect substrate for copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry," allowing for efficient conjugation to molecules bearing an azide group.

  • Covalent Modification: The alkyne can act as a latent electrophile, or "warhead," capable of forming a covalent bond with nucleophilic residues, such as the thiol group of cysteine, in enzyme active sites.[7][8] This proximity-driven reaction does not require a highly reactive electrophile, offering a more selective approach to covalent inhibition.[9]

Caption: Key reaction pathways for 4-Ethynyl-6-methylpyrimidine.

Spectroscopic and Analytical Characterization

While specific experimental spectra are not publicly available, the structure of 4-Ethynyl-6-methylpyrimidine allows for the confident prediction of its key spectroscopic features.

Table 2: Predicted Spectroscopic Data for 4-Ethynyl-6-methylpyrimidine

Technique	Feature	Predicted Signal / Value	Rationale / Analogous Data
¹H NMR	Pyrimidine-H (at C5)	δ 7.0 - 7.3 ppm (singlet)	Aromatic region, typical for pyrimidines.
Acetylenic-H (≡C-H)	δ ~3.2 ppm (singlet)	Characteristic chemical shift for terminal alkynes on aromatic rings.[10]
Methyl-H (-CH₃)	δ ~2.5 ppm (singlet)	Typical for a methyl group on a pyrimidine ring.
¹³C NMR	Pyrimidine Carbons	δ 115 - 170 ppm	Characteristic range for heteroaromatic carbons.
Acetylenic Carbons (C≡C)	δ 75 - 90 ppm	Typical range for alkyne carbons.
Methyl Carbon (-CH₃)	δ ~20-25 ppm	Aliphatic region.
FT-IR	≡C-H stretch	3300 - 3250 cm⁻¹ (sharp, strong)	Highly characteristic for a terminal alkyne.[11]
C≡C stretch	2150 - 2100 cm⁻¹ (weak to medium)	Characteristic for a terminal alkyne.[11]
C=N, C=C stretch	1600 - 1450 cm⁻¹	Aromatic ring vibrations.
C-H stretch (aromatic)	~3050 cm⁻¹	Aromatic C-H bond vibration.
C-H stretch (methyl)	2950 - 2850 cm⁻¹	Aliphatic C-H bond vibrations.
Mass Spec.	Molecular Ion (M⁺)	m/z = 118.05	Based on the molecular formula C₇H₆N₂.

Applications in Medicinal Chemistry and Drug Development

The true potential of 4-Ethynyl-6-methylpyrimidine lies in its application as a versatile building block in drug discovery.

Scaffold for Fragment-Based Drug Discovery (FBDD)

With a low molecular weight and a reactive handle, this molecule is an ideal fragment for FBDD campaigns. It can be used in initial screens to identify binders to a protein target. The ethynyl group then provides a straightforward vector for synthetic elaboration to improve potency and selectivity.

Bioconjugation and Chemical Probes

The ability of the ethynyl group to participate in click chemistry makes it invaluable for creating chemical probes. A drug candidate based on this scaffold can be appended with an azide-containing fluorescent dye or affinity tag, allowing for target identification, validation, and visualization in complex biological systems.

Covalent Kinase Inhibitors

Perhaps the most compelling application is the development of covalent inhibitors. Many protein kinases, a critical class of drug targets, possess a conserved cysteine residue near the ATP binding pocket. A molecule like 4-Ethynyl-6-methylpyrimidine, designed to bind non-covalently in this pocket, can position its "latent" ethynyl warhead for a proximity-driven reaction with the cysteine thiol.[8]

This forms an irreversible vinyl thioether bond, permanently inactivating the enzyme.[3][12] This strategy offers significant advantages, including prolonged duration of action and high potency, which can translate to lower required doses and reduced off-target effects. The reactivity of the terminal alkyne is lower than traditional Michael acceptors (e.g., acrylamides), which can reduce the risk of indiscriminate off-target reactions.[7][9]

Caption: Mechanism of covalent inhibition of a cysteine-containing kinase.

Conclusion

While direct experimental data on 4-Ethynyl-6-methylpyrimidine remains scarce, a thorough analysis based on established chemical principles and analogous structures reveals a molecule of considerable potential. Its straightforward synthesis, combined with the dual reactivity of the pyrimidine core and the versatile ethynyl group, makes it a highly attractive building block for modern drug discovery. Its promise as a scaffold for covalent inhibitors, particularly in the competitive field of kinase drug development, marks it as a compound worthy of further investigation and synthetic exploration. The insights provided in this guide aim to catalyze such efforts, empowering researchers to unlock the full potential of this multifunctional chemical entity.

References

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Synthesis of 4-Ethynyl-6-methylpyrimidine: A Comprehensive Technical Guide

Executive Summary

4-Ethynyl-6-methylpyrimidine is a highly versatile building block in modern medicinal chemistry and drug discovery. Featuring a pyrimidine core and a terminal alkyne, it serves as a critical intermediate for click-chemistry (CuAAC) applications, further Sonogashira cross-couplings, and the synthesis of complex kinase inhibitors[1].

As a Senior Application Scientist, I have structured this whitepaper to move beyond mere procedural lists. Here, we deconstruct the synthesis of 4-ethynyl-6-methylpyrimidine from simple, commercially available precursors (formamidine acetate and methyl acetoacetate). By analyzing the mechanistic causality behind each reagent choice and reaction condition, this guide provides a self-validating, robust workflow designed for high-yield, scalable execution.

Retrosynthetic Strategy and Pathway Design

The logical disconnection of 4-ethynyl-6-methylpyrimidine relies on protecting-group chemistry and transition-metal catalysis. Direct ethynylation of a pyrimidine ring using acetylene gas is operationally hazardous and frequently results in Glaser homocoupling. Therefore, the strategy utilizes a protected alkyne (trimethylsilylacetylene) coupled to an activated pyrimidine electrophile.

The retrosynthetic pathway dictates the following forward progression:

• Core Construction: De novo synthesis of the pyrimidine ring via cyclocondensation.

• Electrophilic Activation: Conversion of the resulting pyrimidinol to a chloropyrimidine.

• C–C Bond Formation: Palladium-catalyzed Sonogashira coupling.

• Deprotection: Mild cleavage of the silyl group to reveal the terminal alkyne.

Stepwise synthetic workflow from simple precursors to 4-ethynyl-6-methylpyrimidine.

Step-by-Step Experimental Methodologies & Mechanistic Causality

Stage 1: Pyrimidine Core Construction (Cyclocondensation)

Objective: Synthesize 6-methylpyrimidin-4-ol from acyclic precursors[2].

• Causality & Logic: Formamidine acetate provides the N–C–N fragment (position 2 of the pyrimidine), while methyl acetoacetate supplies the C–C–C backbone (positions 4, 5, and 6). Sodium methoxide (NaOMe) is utilized as a strong base to deprotonate the active methylene of the acetoacetate, forming a nucleophilic enolate. This enolate attacks the electrophilic carbon of formamidine, triggering an intramolecular cyclization and subsequent dehydration to establish the aromatic pyrimidine system.

• Protocol:

  • Charge a dry, nitrogen-flushed round-bottom flask with anhydrous methanol (1.5 L).

  • Add formamidine acetate (1.40 mol) and methyl acetoacetate (0.86 mol).

  • Slowly introduce NaOMe (1.7 mol) in portions to control the mild exotherm.

  • Stir the reaction mixture at room temperature (25 °C) for 18 hours.

  • Adjust the pH to 7 using glacial acetic acid to neutralize the excess base.

  • Concentrate under reduced pressure and purify via silica gel chromatography (EtOAc/MeOH) to yield 6-methylpyrimidin-4-ol as a pale yellow solid[2].

Stage 2: Halogenation (Activation for Cross-Coupling)

Objective: Convert 6-methylpyrimidin-4-ol to 4-chloro-6-methylpyrimidine[2],[3].

• Causality & Logic: The hydroxyl group of 6-methylpyrimidin-4-ol (which predominantly exists as its tautomeric pyrimidin-4(3H)-one form) is unreactive towards palladium-catalyzed oxidative addition. Phosphorus oxychloride (POCl₃) serves a dual purpose as both solvent and chlorinating agent. It converts the tautomeric oxygen into a highly reactive dichlorophosphate leaving group, which is subsequently displaced by a chloride ion via nucleophilic aromatic substitution (S_NAr).

• Protocol:

  • Suspend 6-methylpyrimidin-4-ol (100 mmol) in neat POCl₃ (200 mL) under a nitrogen atmosphere.

  • Heat the mixture to reflux (approx. 105 °C) for 2 hours.

  • Cool to room temperature and remove excess POCl₃ under reduced pressure (Caution: POCl₃ is highly corrosive and reacts violently with water).

  • Carefully partition the resulting residue between ethyl acetate and saturated aqueous NaHCO₃ at 0 °C to neutralize residual acid.

  • Extract, dry the organic layer over Na₂SO₄, and concentrate to yield 4-chloro-6-methylpyrimidine[2].

Stage 3: Sonogashira Cross-Coupling

Objective: Install the protected alkyne to form 4-methyl-6-((trimethylsilyl)ethynyl)pyrimidine[4],[5].

• Causality & Logic: To avoid the hazards and homocoupling side-reactions of acetylene gas, trimethylsilylacetylene (TMS-acetylene) is used as a liquid, sterically hindered surrogate. The reaction relies on a Pd(0)/Cu(I) synergistic catalytic cycle. Pd(II) is reduced in situ to the active Pd(0) species, which undergoes oxidative addition into the pyrimidine C–Cl bond. Simultaneously, CuI reacts with the terminal alkyne (deprotonated by triethylamine) to form a nucleophilic copper acetylide. Transmetalation from copper to palladium, followed by reductive elimination, forms the new C(sp²)–C(sp) bond. Strict degassing is critical, as oxygen promotes the Glaser coupling of the alkyne.

• Protocol:

  • In a Schlenk flask, dissolve 4-chloro-6-methylpyrimidine (12 mmol) in anhydrous THF (20 mL).

  • Add triethylamine (Et₃N, 5.1 mL) and degas the solution via three freeze-pump-thaw cycles.

  • Under nitrogen, add Pd(PPh₃)₂Cl₂ (5 mol%) and CuI (10 mol%), followed by ethynyltrimethylsilane (37 mmol)[4].

  • Stir the mixture at 60 °C for 12 hours. The formation of a triethylammonium chloride precipitate indicates reaction progress.

  • Filter the mixture through a pad of Celite, concentrate, and purify via flash chromatography to isolate the TMS-protected alkyne.

Stage 4: Terminal Alkyne Deprotection

Objective: Cleave the TMS group to yield the target 4-ethynyl-6-methylpyrimidine[6].

• Causality & Logic: The Si–C(sp) bond is highly susceptible to nucleophilic attack. Potassium carbonate (K₂CO₃) or potassium hydroxide (KOH) in methanol generates methoxide ions, which attack the silicon atom. This forms volatile methoxytrimethylsilane and expels the terminal alkyne. This method is preferred over fluoride-based deprotection (e.g., TBAF) because it is exceptionally mild, avoids difficult-to-remove boron/fluorine byproducts, and prevents unwanted nucleophilic attack on the electron-deficient pyrimidine ring.

• Protocol:

  • Dissolve 4-methyl-6-((trimethylsilyl)ethynyl)pyrimidine (1.65 mmol) in methanol (10 mL).

  • Add catalytic to stoichiometric amounts of KOH or K₂CO₃ (e.g., 0.05–1.0 equiv depending on scale)[6].

  • Stir at room temperature for 30 minutes. The reaction is rapid and easily monitored by TLC.

  • Quench with a mild aqueous buffer if necessary, extract with dichloromethane, dry, and concentrate in vacuo to yield 4-ethynyl-6-methylpyrimidine as a pale-yellow solid[6].

Quantitative Data Summary

The following table summarizes the optimized reaction parameters and expected yields for the end-to-end synthesis, ensuring reproducibility across varying scales.

Synthesis Stage	Chemical Transformation	Key Reagents & Catalysts	Temp (°C)	Time (h)	Expected Yield (%)
1. Cyclocondensation	Formamidine → Pyrimidin-4-ol	NaOMe, MeOH	25	18	60–65
2. Halogenation	Pyrimidin-4-ol → Chloropyrimidine	POCl₃ (neat)	105 (Reflux)	2	85–91
3. Sonogashira Coupling	Chloropyrimidine → TMS-Alkyne	TMS-Acetylene, Pd(PPh₃)₂Cl₂, CuI, Et₃N	60	12	75–85
4. Deprotection	TMS-Alkyne → Terminal Alkyne	K₂CO₃ or KOH, MeOH	25	0.5	>90

References

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The Pyrimidine Scaffold: A Privileged Core in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrimidine nucleus, a fundamental component of nucleic acids, stands as a "privileged scaffold" in medicinal chemistry.[1] Its inherent ability to mimic the natural building blocks of life provides a unique advantage in the design of therapeutic agents that can modulate critical cellular processes. This guide offers a comprehensive exploration of the vast biological activities exhibited by substituted pyrimidine compounds, delving into their mechanisms of action, structure-activity relationships, and the experimental methodologies crucial for their discovery and development. From their well-established roles in anticancer and antiviral therapies to their emerging potential in treating a spectrum of other diseases, this document serves as a technical resource for professionals engaged in the pursuit of novel therapeutics.

Introduction: The Enduring Significance of the Pyrimidine Core

The six-membered heterocyclic pyrimidine ring, containing two nitrogen atoms at positions 1 and 3, is a ubiquitous motif in nature.[1][2] It forms the backbone of the nucleobases cytosine, thymine, and uracil, which are essential for the structure and function of DNA and RNA.[1][3] This fundamental role in the chemistry of life has made pyrimidine and its derivatives a focal point for medicinal chemists for over six decades.[4] The structural resemblance to endogenous molecules allows for the rational design of compounds that can interact with a wide array of biological targets, including enzymes and receptors, often with high specificity and potency.[5][6]

The versatility of the pyrimidine scaffold is evidenced by the numerous FDA-approved drugs that incorporate this core structure, spanning therapeutic areas such as oncology, infectious diseases, and immunology.[4][7] The continuous exploration of substituted pyrimidines consistently yields novel compounds with a broad spectrum of pharmacological activities, including anticancer, antiviral, antimicrobial, anti-inflammatory, analgesic, and cardiovascular effects.[8][9][10]

Anticancer Activity: A Pillar of Pyrimidine-Based Therapeutics

The hyperproliferative nature of cancer cells, with their heightened demand for nucleic acid synthesis, makes them particularly vulnerable to agents that interfere with these processes. Pyrimidine derivatives have been extensively developed as anticancer agents, primarily by targeting key enzymes and protein kinases involved in cell cycle regulation and signal transduction.[1][3][11]

Targeting Kinases in Cancer Therapy

Protein kinases are crucial regulators of cellular signaling pathways that are often dysregulated in cancer. The pyrimidine core serves as an excellent ATP-mimetic, enabling competitive inhibition at the ATP-binding site of various kinases.[5][12]

• Epidermal Growth Factor Receptor (EGFR) Inhibitors: EGFR is a key driver in several cancers, including non-small cell lung cancer (NSCLC).[1][13] Pyrimidine-based EGFR tyrosine kinase inhibitors (TKIs), such as gefitinib and erlotinib, have revolutionized the treatment of EGFR-mutated NSCLC.[1][11] Ongoing research focuses on developing next-generation inhibitors to overcome acquired resistance mutations like T790M and C797S.[13][14]

• Cyclin-Dependent Kinase (CDK) Inhibitors: CDKs are essential for cell cycle progression, and their dysregulation leads to uncontrolled cell proliferation.[1] Pyrimidine derivatives form the core of potent CDK4/6 inhibitors like palbociclib and abemaciclib, which have become standard-of-care in hormone receptor-positive breast cancer.[1][15]

• Other Kinase Targets: The pyrimidine scaffold has been successfully employed to develop inhibitors for a range of other kinases implicated in cancer, including Vascular Endothelial Growth Factor Receptor (VEGFR), BRAF, and Aurora kinases.[1][12][16]

Caption: EGFR signaling pathway and the inhibitory action of pyrimidine-based drugs.

Antimetabolites in Cancer Chemotherapy

The foundational role of pyrimidines in nucleic acid synthesis has led to the development of antimetabolites that disrupt this critical pathway.

• Thymidylate Synthase (TS) Inhibitors: 5-Fluorouracil (5-FU), a cornerstone of cancer chemotherapy, is a pyrimidine analog that, once metabolized to 5-fluoro-2'-deoxyuridine monophosphate (FdUMP), inhibits thymidylate synthase, thereby blocking the synthesis of thymidine, a crucial component of DNA.[1]

Antiviral Activity: Combating Viral Infections

The reliance of viruses on the host cell's machinery for replication makes the enzymes involved in nucleic acid synthesis attractive targets for antiviral drugs. Pyrimidine nucleoside analogs have proven to be highly effective in this regard.[17][18]

The primary mechanism of action for many antiviral pyrimidine derivatives involves their intracellular conversion to the triphosphate form by viral and cellular kinases.[18][19] These triphosphate analogs can then act as competitive inhibitors of viral DNA or RNA polymerases or be incorporated into the growing nucleic acid chain, leading to chain termination.[18][19]

Examples of antiviral pyrimidine derivatives include:

• Idoxuridine and Trifluridine: Analogs of 2'-deoxyuridine used to treat herpes virus infections.[18]

• Lamivudine: A cytidine analog used in the treatment of HIV and Hepatitis B by inhibiting reverse transcriptase and viral DNA polymerase.[19]

• Zidovudine (AZT) and Stavudine (d4T): Thymidine analogs that are potent inhibitors of HIV reverse transcriptase.[20]

The emergence of drug-resistant viral strains necessitates the continued development of novel antiviral agents.[21] Pyrimidine derivatives remain a promising scaffold for the discovery of new antivirals with different mechanisms of action, such as inhibiting viral entry and fusion.[17]

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• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Pyrimidine derivatives as EGFR tyrosine kinase inhibitors in non-small-cell lung cancer: A comprehensive review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Design, synthesis and evaluation of new pyrimidine derivatives as EGFRC797S tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Medicinal chemistry perspective of pyrido[2,3- d ]pyrimidines as anticancer agents - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00056G [pubs.rsc.org]
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The Pyrimidine Scaffold in Medicinal Chemistry: A Technical Guide to Design, SAR, and Synthesis

Executive Summary

In the landscape of modern drug discovery, the pyrimidine ring—a six-membered heterocyclic aromatic compound containing two nitrogen atoms at positions 1 and 3—stands as one of the most privileged scaffolds. As a fundamental building block of human DNA and RNA, the pyrimidine nucleus exhibits exceptional biocompatibility and a versatile physicochemical profile.

As medicinal chemists and application scientists, we leverage the pyrimidine scaffold primarily for its remarkable hydrogen-bonding capabilities. The N1 and N3 atoms act as potent hydrogen bond acceptors, making pyrimidine derivatives ideal candidates for targeting the ATP-binding hinge regions of various kinases. This technical guide explores the structural basis of pyrimidine-mediated kinase inhibition, details the structure-activity relationship (SAR) of its derivatives, and provides validated, step-by-step synthetic methodologies for scaffold construction.

Pharmacological Significance and FDA-Approved Therapeutics

The clinical validation of the pyrimidine scaffold is extensive. To date, multiple FDA-approved drugs employ a pyrimidine core as their primary pharmacophore 1. By modulating the substituents around the ring, researchers can drastically alter the pharmacokinetic profile and target selectivity of the resulting compound.

Table 1: Representative FDA-Approved Pyrimidine Therapeutics

Drug Name	Primary Target	Clinical Indication	Pyrimidine Scaffold Type
Imatinib	BCR-ABL Tyrosine Kinase	Chronic Myeloid Leukemia (CML)	2-phenylaminopyrimidine
Gefitinib	EGFR Tyrosine Kinase	Non-Small Cell Lung Cancer	Quinazoline (fused pyrimidine)
5-Fluorouracil	Thymidylate Synthase	Solid Tumors (Colorectal, Breast)	Pyrimidinedione (Uracil analog)
Rosuvastatin	HMG-CoA Reductase	Hypercholesterolemia	Substituted pyrimidine

Structural Basis of Kinase Inhibition: SAR of Pyrimidine Derivatives

The widespread use of pyrimidines in oncology and immunology stems from their ability to mimic the adenine ring of ATP 2.

The Hinge-Binding Motif

The ATP-binding pocket of most kinases contains a "hinge region" that forms critical hydrogen bonds with the adenine ring of ATP. The pyrimidine ring acts as a perfect bioisostere. The bare nitrogen atoms of the pyrimidine core serve as hydrogen bond acceptors, interacting directly with the backbone amides (e.g., Met, Cys, or Leu residues) of the kinase hinge region.

SAR of 5-Substituted and Fused Pyrimidines

Systematic modifications at the 5-position of the pyrimidine ring, or the utilization of fused bicyclic systems like pyrrolo[2,3-d]pyrimidines, are critical for modulating target selectivity 3.

• Causality in Design: The C5 position typically projects outward into the solvent-exposed region or toward the hydrophobic "gatekeeper" pocket of the kinase. By introducing bulky aromatic or aliphatic groups at C5, chemists can exploit unique, non-conserved hydrophobic pockets, thereby preventing the inhibitor from binding to off-target kinases 4.

• Dual Inhibition: This structural versatility has led to the development of dual-target kinase inhibitors. For instance, specific pyrrolo[2,3-d]pyrimidine derivatives have been engineered to simultaneously inhibit PI3K and mTOR, shutting down the entire signaling cascade responsible for tumor proliferation 5.

PI3K/AKT/mTOR signaling pathway and dual inhibition by pyrimidine scaffolds.

Synthetic Methodologies: The Biginelli Reaction

To rapidly generate libraries of pyrimidine derivatives for SAR studies, medicinal chemists frequently rely on the Biginelli reaction. First reported in 1891, this is a powerful one-pot, three-component cyclocondensation between an aldehyde, a β-ketoester, and urea (or thiourea) to produce 3,4-dihydropyrimidin-2(1H)-ones (DHPMs) 6.

Quantitative Yield Data

The efficiency of the Biginelli reaction is highly dependent on the choice of catalyst and the electronic nature of the aldehyde 7.

Table 2: Quantitative Data Summary for Lewis Acid-Catalyzed Biginelli Synthesis

Entry	Aldehyde Component	β-Dicarbonyl Compound	Amine Source	Catalyst	Isolated Yield (%)
1	Phenyl	Ethyl acetoacetate	Urea	FeCl₃·6H₂O	79%
2	4-Methylphenyl	Ethyl acetoacetate	Urea	FeCl₃·6H₂O	>85%
3	4-Methoxyphenyl	Ethyl acetoacetate	Urea	FeCl₃·6H₂O	>85%

Standardized Experimental Protocol

The following is a self-validating, step-by-step protocol for the synthesis of a pyrimidine derivative via the Biginelli reaction. Every reagent and step is chosen to drive the reaction forward while minimizing side products.

Materials:

• Aldehyde (e.g., 5-Aryl-2-furaldehyde) (1.0 eq)

• Ethyl acetoacetate (1.0 eq)

• Urea (1.5 eq)

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O) (10 mol%)

• Absolute Ethanol (Solvent)

Step-by-Step Methodology:

• Reaction Assembly: To a clean, dry round-bottom flask, add the aldehyde (1.0 eq), ethyl acetoacetate (1.0 eq), and urea (1.5 eq) in absolute ethanol.

  • Causality: A 1.5 eq excess of urea is utilized because urea can partially degrade under prolonged reflux. The excess ensures complete consumption of the aldehyde, preventing the competing Knoevenagel condensation side-reaction.

• Catalysis: Add 10 mol% of FeCl₃·6H₂O to the mixture.

  • Causality: FeCl₃ acts as a Lewis acid, coordinating directly with the carbonyl oxygen of the aldehyde. This drastically increases the electrophilicity of the carbonyl carbon, lowering the activation energy for the rate-limiting nucleophilic attack by urea to form the critical N-acyliminium ion intermediate.

• Reflux: Attach a reflux condenser and heat the reaction mixture to reflux for 6 hours. Monitor the disappearance of the starting aldehyde via Thin-Layer Chromatography (TLC).

• Self-Validating Quench: Upon completion, cool the flask to room temperature. Pour the crude mixture directly into a beaker of vigorously stirred ice-cold water (approx. 5x the reaction volume).

  • Causality: This step acts as a self-validating purification mechanism. The target dihydropyrimidinone is highly crystalline and insoluble in cold water, forcing it to instantly precipitate. Conversely, unreacted urea, the iron catalyst, and polar byproducts remain highly water-soluble and are washed away.

• Isolation: Collect the precipitated solid via vacuum filtration. Wash the filter cake with cold water (2 x 10 mL) followed by a minimal amount of cold ethanol.

• Purification: Recrystallize the crude solid from hot ethanol to afford the analytically pure pyrimidine derivative.

Step-by-step experimental workflow for the Biginelli pyrimidine synthesis.

Conclusion

The pyrimidine scaffold remains a cornerstone of modern medicinal chemistry. By understanding the structural causality behind its kinase hinge-binding capabilities, researchers can rationally design highly selective inhibitors. Furthermore, utilizing robust, self-validating synthetic workflows like the optimized Biginelli reaction ensures that chemical libraries can be generated efficiently, accelerating the transition from hit identification to lead optimization.

References

• Benchchem. "Benchmarking 4-(6-Hydrazinylpyrimidin-4-yl..." Benchchem.
• Benchchem. "An In-depth Technical Guide to the Structure-Activity Relationship (SAR) of 5-Substituted Pyrimidines." Benchchem.
• PubMed. "Pyrimidine scaffold dual-target kinase inhibitors for cancer diseases: A review on design strategies, synthetic approaches, and structure-activity relationship (2018‒2023).
• ACS Publications.
• PubMed. "The Application of Pyrrolo[2, 3-d]pyrimidine Scaffold in Medicinal Chemistry from 2017 to 2021.
• Benchchem. "Application Notes and Protocols: Biginelli Reaction of 5-Aryl-2-Furaldehydes for Pyrimidine Synthesis." Benchchem.
• PMC. "Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties.

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• 4. The Application of Pyrrolo[2, 3-d]pyrimidine Scaffold in Medicinal Chemistry from 2017 to 2021 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pyrimidine scaffold dual-target kinase inhibitors for cancer diseases: A review on design strategies, synthetic approaches, and structure-activity relationship (2018‒2023) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

4-Ethynyl-6-methylpyrimidine (CAS 1378261-12-1): Physicochemical Profiling and Synthetic Utility in Advanced Drug Discovery

Target Audience: Medicinal Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

In the landscape of modern medicinal chemistry, the strategic selection of molecular building blocks dictates the success of late-stage lead optimization. 4-Ethynyl-6-methylpyrimidine (CAS: 1378261-12-1) and its halogenated derivatives have emerged as privileged scaffolds in the development of highly selective kinase inhibitors and anti-parasitic agents.

With a molecular weight of 118.14 g/mol , this compound offers a low-molecular-weight framework that efficiently occupies the ATP-binding hinge region of target proteins. This whitepaper provides an in-depth technical analysis of 4-ethynyl-6-methylpyrimidine, detailing its exact physicochemical properties, structural causality in drug design, and field-proven synthetic methodologies utilized in the development of advanced therapeutics.

Physicochemical Profiling & Structural Causality

Understanding the fundamental properties of a building block is critical for predicting its behavior in complex synthetic workflows and biological systems. Table 1 summarizes the core quantitative data for 4-ethynyl-6-methylpyrimidine and its synthetically crucial 2-chloro derivative, which is frequently cited in recent pharmaceutical patents [1].

Table 1: Physicochemical and Identification Data

Property	4-Ethynyl-6-methylpyrimidine	2-Chloro-4-ethynyl-6-methylpyrimidine
CAS Number	1378261-12-1	2228469-32-5
Molecular Weight	118.14 g/mol	152.58 g/mol
Molecular Formula	C₇H₆N₂	C₇H₅ClN₂
SMILES	CC1=CC(C#C)=NC=N1	CC1=CC(C#C)=NC(Cl)=N1
Key Functionality	Terminal alkyne, basic nitrogens	Terminal alkyne, SNAr-active chloride

The Causality of the Scaffold

As an Application Scientist, one must look beyond the basic structure to understand why this specific geometry is favored:

• The Pyrimidine Core: Acts as a bioisostere for purines, forming critical bidentate hydrogen bonds with the backbone amides in the hinge region of kinases.

• The 4-Ethynyl Group: Provides a rigid, linear vector. It can project deep into lipophilic pockets without introducing entropic penalties, or serve as a versatile handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "Click" chemistry and further Sonogashira cross-couplings.

• The 6-Methyl Group (Steric Shielding): This is the primary driver of selectivity. The methyl group introduces localized steric bulk that intentionally clashes with the binding pockets of off-target human kinases (e.g., GSK-3β and CDK-2), while perfectly complementing the slightly larger binding sites of target pathogens or mutant proteins.

Mechanistic Applications in Drug Discovery

Targeting Human African Trypanosomiasis (HAT)

Recent breakthroughs in the treatment of HAT (T. b. brucei infections) have heavily relied on repurposing pyrazolo[1,5-b]pyridazine scaffolds [2]. During lead optimization, researchers utilized 2-chloro-4-ethynyl-6-methylpyrimidine to synthesize inhibitors that selectively target the parasite. The 6-methyl group was critical in eliminating off-target human host toxicity by physically preventing the inhibitor from binding to human CDK-2 and GSK-3β.

Figure 2: Divergent selectivity pathway of pyrimidine-based inhibitors against T. b. brucei.

KIF18A Inhibition in Oncology

Beyond infectious diseases, the 4-ethynyl-6-methylpyrimidine scaffold is a patented intermediate for the synthesis of indoline-based inhibitors targeting KIF18A [3]. KIF18A is a kinesin motor protein that regulates chromosome alignment during cell division. Inhibiting KIF18A selectively induces mitotic arrest and apoptosis in chromosomally unstable cancer cells, making this chemical building block highly valuable in modern oncology pipelines.

Experimental Methodologies: Synthesis & Validation

The synthesis of 4-ethynyl-6-methylpyrimidine (and its 2-chloro analog) requires precise control over cross-coupling conditions to prevent alkyne homocoupling. The following protocol outlines a self-validating system for the synthesis of the scaffold via Sonogashira coupling and subsequent desilylation.

Figure 1: Sonogashira coupling and desilylation workflow for 4-Ethynyl-6-methylpyrimidine.

Step-by-Step Protocol: Sonogashira Coupling & Desilylation

Rationale for Reagent Selection:

• TIPS-Acetylene vs. TMS-Acetylene: While TMS is cheaper, the bulky triisopropylsilyl (TIPS) group completely suppresses Glaser homocoupling side-reactions and significantly increases the lipophilicity of the intermediate, allowing for effortless chromatographic separation from polar pyrimidine byproducts.

• KOH in Methanol: Traditional desilylation uses TBAF, which complicates purification due to residual tetrabutylammonium salts. A mild inorganic base like KOH in methanol rapidly cleaves the C-Si bond via nucleophilic attack, generating volatile byproducts.

Step 1: Sonogashira Cross-Coupling

• Setup: To a flame-dried Schlenk flask under an argon atmosphere, add 2,4-dichloro-6-methylpyrimidine (1.0 equiv) and anhydrous Tetrahydrofuran (THF).

• Catalyst Loading: Add Pd(PPh₃)₂Cl₂ (0.05 equiv) and CuI (0.10 equiv). Causality: The Pd(II) complex undergoes in situ reduction to Pd(0) to initiate oxidative addition at the more reactive 4-chloro position, while CuI facilitates the transmetalation of the alkyne.

• Coupling: Introduce Triethylamine (Et₃N, 3.0 equiv) followed by ethynyl(triisopropyl)silane (1.2 equiv). Stir the reaction at room temperature for 4 hours.

• Validation (Self-Validating Checkpoint): Monitor via TLC (10% EtOAc in Hexanes). The highly non-polar TIPS-intermediate will elute near the solvent front (Rf ~0.8), distinct from the starting material.

Step 2: Desilylation

• Reaction: Dissolve the purified TIPS-intermediate in Methanol (0.2 M concentration). Add finely powdered KOH (0.05 equiv).

• Execution: Stir at room temperature. The reaction is exceptionally rapid; complete conversion is typically observed within 30 minutes [2].

• Quench & Isolate: Concentrate the mixture in vacuo, partition between Dichloromethane (DCM) and water, extract the organic layer, dry over Na₂SO₄, and concentrate to yield 4-ethynyl-6-methylpyrimidine (CAS: 1378261-12-1) as a pale-yellow solid.

• Validation (Quality Control): Confirm product identity via LC-MS. The desired mass peak should display m/z [M+H]⁺ = 119.1 (or 153.0 if utilizing the 2-chloro derivative, accompanied by a characteristic 3:1 ³⁵Cl/³⁷Cl isotopic pattern).

Table 2: Reaction Optimization Metrics

Step	Catalyst/Reagent System	Temp	Time	Expected Yield	Key Quality Control Metric
Sonogashira	Pd(PPh₃)₂Cl₂ / CuI / Et₃N	25 °C	4 h	85-90%	TLC Rf ~0.8 (10% EtOAc/Hexanes)
Desilylation	KOH (cat.) / MeOH	25 °C	0.5 h	>95%	LC-MS m/z [M+H]⁺ = 119.1

Conclusion

4-Ethynyl-6-methylpyrimidine (CAS: 1378261-12-1, MW: 118.14) is far more than a simple heterocyclic building block; it is a precision-engineered scaffold that solves critical challenges in medicinal chemistry. By leveraging the steric gating of its 6-methyl group and the synthetic versatility of its 4-ethynyl moiety, researchers can rapidly construct highly selective, low-molecular-weight inhibitors for challenging targets ranging from parasitic kinases to oncology-relevant motor proteins.

References

• BLD Pharm. 4-Ethynyl-6-methylpyrimidine (CAS: 1378261-12-1) Product Specifications. Retrieved from: 1

• Journal of Medicinal Chemistry (ACS Publications). Selectivity and Physicochemical Optimization of Repurposed Pyrazolo[1,5-b]pyridazines for the Treatment of Human African Trypanosomiasis. Retrieved from: 2

• Google Patents (WIPO). WO2025090640A1 - Solid formulations and polymorphic forms of indoline inhibitors of kif18a. Retrieved from: 3

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• 1. 1378261-12-1|4-Ethynyl-6-methylpyrimidine|BLD Pharm [bldpharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2025090640A1 - Solid formulations and polymorphic forms of indoline inhibitors of kif18a - Google Patents [patents.google.com]

Protocols & Analytical Methods

Using 4-Ethynyl-6-methylpyrimidine in copper-catalyzed click chemistry

Application Note: Utilizing 4-Ethynyl-6-methylpyrimidine in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Drug Discovery

Mechanistic Rationale & Causality

The copper-catalyzed azide-alkyne cycloaddition (CuAAC) is a premier bioorthogonal reaction that accelerates the standard 1,3-dipolar cycloaddition by a factor of 10^7 to 10^8, exclusively yielding 1,4-disubstituted 1,2,3-triazoles ()[1]. Within medicinal chemistry, 4-Ethynyl-6-methylpyrimidine serves as a highly versatile terminal alkyne building block[2]. The pyrimidine ring frequently acts as a critical hinge-binding motif in kinase inhibitors, while the resulting triazole functions as a rigid, metabolically stable pharmacophore spacer that dictates the spatial orientation of subsequent substituents ()[3].

To execute this reaction efficiently without degrading sensitive biological scaffolds, the active Cu(I) catalyst must be generated and stabilized in situ. Cu(I) is thermodynamically unstable and prone to rapid oxidation or disproportionation in aqueous environments ()[4]. By utilizing copper(II) sulfate (CuSO₄) in tandem with sodium ascorbate as a reducing agent, active Cu(I) is continuously regenerated ()[5].

The addition of the water-soluble ligand THPTA (tris(3-hydroxypropyltriazolylmethyl)amine) is causally linked to reaction success: THPTA chelates the Cu(I) intermediate, blocking its bioavailability to prevent the generation of destructive reactive oxygen species (ROS), while simultaneously accelerating the alkyne coordination step[4],[5].

Workflow and mechanism of CuAAC utilizing 4-Ethynyl-6-methylpyrimidine and Cu(I)-THPTA.

Quantitative Data & Reagent Optimization

To ensure complete conversion while minimizing copper-induced toxicity or side reactions, stoichiometric ratios must be strictly controlled. The following table summarizes the optimized parameters for conjugating 4-Ethynyl-6-methylpyrimidine with a standard azide-functionalized scaffold.

Table 1: Optimized Stoichiometry for CuAAC Conjugation

Reagent	Function	Molar Equivalents	Final Concentration
4-Ethynyl-6-methylpyrimidine	Terminal Alkyne	1.0 eq	10 - 50 mM
Azide Scaffold	Coupling Partner	1.0 - 1.2 eq	10 - 60 mM
CuSO₄	Copper Source	0.1 - 0.25 eq	1 - 5 mM
THPTA	Cu(I) Stabilizing Ligand	0.5 - 1.25 eq	5 - 25 mM
Sodium Ascorbate	Reducing Agent	1.0 - 2.5 eq	10 - 50 mM

Note: A strict 1:5 ratio of Cu to THPTA is maintained to ensure complete chelation and act as a sacrificial reductant against oxidation[5].

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. The thermodynamic instability of Cu(I) mandates a strict order of addition. Deviating from this sequence will result in the irreversible precipitation of inactive copper salts.

Step 1: Preparation of Stock Solutions

• Dissolve 4-Ethynyl-6-methylpyrimidine in LC-MS grade DMSO to a concentration of 100 mM.

• Dissolve the azide-functionalized scaffold in DMSO or an appropriate aqueous buffer to 100 mM.

• Prepare a 20 mM solution of CuSO₄ in degassed deionized (DI) water.

• Prepare a 50 mM solution of THPTA ligand in degassed DI water.

• Critical: Prepare a 100 mM solution of Sodium Ascorbate in degassed DI water immediately before use. Ascorbate oxidizes rapidly in air; aged solutions will fail to reduce Cu(II)[4].

Step 2: Catalyst Pre-Complexation

• In a dedicated microcentrifuge tube, mix the CuSO₄ and THPTA stock solutions to achieve the desired 1:5 molar ratio[5].

• Causality: Pre-mixing ensures the Cu(II) ion is fully enveloped by the THPTA chelator before reduction occurs, preventing the formation of insoluble Cu(I) aggregates.

• Validation Check: The resulting Cu(II)-THPTA complex will present as a clear, pale blue solution.

Step 3: Conjugation Reaction

• In the main reaction vessel, combine the 4-Ethynyl-6-methylpyrimidine and the azide scaffold.

• Add the pre-complexed Cu(II)-THPTA solution to the reaction vessel.

• Initiate the catalytic cycle by adding the freshly prepared Sodium Ascorbate solution[4].

• Validation Check: Upon addition of ascorbate, the pale blue tint of the Cu(II) complex will immediately fade to colorless or pale yellow. This visual shift is the self-validating confirmation that the active Cu(I) species has been successfully generated[4].

• Purge the vessel with nitrogen, seal, and stir at room temperature for 2 to 12 hours (monitor conversion via LC-MS).

Step 4: Workup and Copper Scavenging

• Quench the reaction by adding an excess of 0.5 M EDTA (Ethylenediaminetetraacetic acid) or aqueous ammonium hydroxide.

• Causality: EDTA acts as a superior chelator that strips the copper from the THPTA ligand and the newly formed triazole product. This prevents residual heavy metal toxicity from skewing downstream biological or phenotypic assays ()[6].

• Extract the organic product using ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

Downstream Applications: Kinase Inhibitor Development

4-Ethynyl-6-methylpyrimidine has been highly effective in the synthesis of repurposed pyrazolo[1,5-b]pyridazines, which are potent kinase inhibitors currently being optimized for the treatment of Human African Trypanosomiasis (Trypanosoma brucei)[3].

In these advanced drug development workflows, the CuAAC reaction seamlessly links the pyrimidine motif to various functionalized scaffolds. Structural biology and docking models demonstrate that the 6-methylpyrimidine ring specifically engages in critical hydrogen-bonding interactions with the hinge region of target kinases (e.g., interacting with LEU-83 in human CDK-2)[3]. The 1,2,3-triazole generated by the click reaction acts not just as a linker, but as a rigid vector that precisely directs the remainder of the molecule into the solvent-exposed or allosteric pockets of the enzyme.

Logical relationship of the pyrimidine-triazole pharmacophore in kinase target binding.

References

• Presolski SI, Hong VP, Finn MG. "Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation." Current Protocols in Chemical Biology. 2011. URL:[Link]

• Tear WF, et al. "Selectivity and Physicochemical Optimization of Repurposed Pyrazolo[1,5-b]pyridazines for the Treatment of Human African Trypanosomiasis." Journal of Medicinal Chemistry. 2019. URL:[Link]

• Organic Chemistry Portal. "Mechanism of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)." URL:[Link]

• Ueda J, et al. "Copper-catalysed azide–alkyne cycloaddition on live M13 bacteriophage for expanding the molecular diversity of phage-displayed peptide libraries." RSC Chemical Biology. 2025. URL:[Link]

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• 5. Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Copper-catalysed azide–alkyne cycloaddition on live M13 bacteriophage for expanding the molecular diversity of phage-displayed peptide libraries - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D5CB00140D [pubs.rsc.org]

Application Notes and Protocols: 4-Ethynyl-6-methylpyrimidine as a Versatile Building Block for Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrimidine Scaffold and the Significance of the Ethynyl Group in Kinase Inhibition

The pyrimidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved and investigational kinase inhibitors.[1][2] Its nitrogen atoms can form crucial hydrogen bonds with the hinge region of the kinase ATP-binding site, mimicking the interactions of the natural substrate, adenosine triphosphate (ATP).[3] This fundamental binding mode makes the pyrimidine core an excellent starting point for the design of potent and selective kinase inhibitors.

The introduction of an ethynyl group at the 4-position of the pyrimidine ring, as in 4-ethynyl-6-methylpyrimidine, offers several strategic advantages for kinase inhibitor design. The ethynyl group is a rigid, linear linker that can project a substituent into a specific region of the ATP-binding pocket, allowing for the exploration of additional binding interactions and the fine-tuning of inhibitor selectivity.[4] Furthermore, the terminal alkyne is a versatile functional group that can participate in a variety of subsequent chemical transformations, most notably the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reaction, enabling the facile conjugation of the pyrimidine core to other molecular fragments.[5]

This document provides a comprehensive guide to the synthesis and application of 4-ethynyl-6-methylpyrimidine as a building block for the development of novel kinase inhibitors. It includes a detailed, proposed synthetic protocol for the title compound, strategies for its incorporation into potential kinase inhibitors, and robust protocols for the biological evaluation of these compounds.

Synthesis of 4-Ethynyl-6-methylpyrimidine: A Proposed Protocol

Step 1: Chlorination of 4-Hydroxy-6-methylpyrimidine

The initial step involves the conversion of the hydroxyl group of 4-hydroxy-6-methylpyrimidine to a more reactive leaving group, such as a chloride. This is a standard transformation in pyrimidine chemistry, often achieved using phosphoryl chloride (POCl₃).[1]

Protocol:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, cautiously add 4-hydroxy-6-methylpyrimidine (1.0 eq).

• Slowly add phosphoryl chloride (POCl₃) (5.0-10.0 eq) to the flask at 0 °C.

• After the addition is complete, heat the reaction mixture to reflux (approximately 105-110 °C) and maintain for 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and carefully quench by pouring it onto crushed ice with vigorous stirring.

• Neutralize the acidic solution with a suitable base, such as sodium bicarbonate or sodium hydroxide, until the pH is approximately 7-8.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane) three times.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 4-chloro-6-methylpyrimidine.

• Purify the crude product by column chromatography on silica gel to obtain the pure 4-chloro-6-methylpyrimidine.

Step 2: Sonogashira Coupling with Trimethylsilylacetylene

The key C-C bond formation is achieved via a Sonogashira coupling between the 4-chloro-6-methylpyrimidine and a protected terminal alkyne, trimethylsilylacetylene (TMSA).[6] The use of a silyl protecting group on the alkyne prevents self-coupling and other side reactions.[8]

Protocol:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 4-chloro-6-methylpyrimidine (1.0 eq), a palladium catalyst such as bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.02-0.05 eq), and copper(I) iodide (CuI) (0.04-0.10 eq).[5]

• Add a suitable anhydrous solvent, such as a mixture of tetrahydrofuran (THF) and triethylamine (Et₃N).[7]

• Degas the mixture by bubbling argon through the solution for 10-15 minutes.

• Add trimethylsilylacetylene (1.2-1.5 eq) to the reaction mixture via syringe.

• Stir the reaction at room temperature or heat to 50-70 °C, monitoring the progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate.

• Filter the mixture through a pad of celite to remove the catalyst residues.

• Wash the filtrate with saturated aqueous ammonium chloride and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 4-((trimethylsilyl)ethynyl)-6-methylpyrimidine.

Step 3: Deprotection to Yield 4-Ethynyl-6-methylpyrimidine

The final step is the removal of the trimethylsilyl protecting group to unveil the terminal alkyne. This is typically achieved under mild basic conditions.[8]

Protocol:

• Dissolve the 4-((trimethylsilyl)ethynyl)-6-methylpyrimidine (1.0 eq) in a suitable solvent such as methanol or a mixture of THF and methanol.

• Add a mild base, such as potassium carbonate (K₂CO₃) or potassium fluoride (KF) (1.1-2.0 eq).

• Stir the reaction at room temperature and monitor its completion by TLC.

• Once the reaction is complete, neutralize the mixture with a weak acid (e.g., dilute HCl) and remove the solvent under reduced pressure.

• Partition the residue between water and an organic solvent (e.g., ethyl acetate).

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate to give the crude product.

• Purify the crude 4-ethynyl-6-methylpyrimidine by column chromatography or recrystallization to obtain the final product.

Visualization of the Proposed Synthetic Workflow

Caption: Proposed synthetic workflow for 4-ethynyl-6-methylpyrimidine.

Application in Kinase Inhibitor Design and Synthesis

The 4-ethynyl-6-methylpyrimidine scaffold can be elaborated into a diverse library of potential kinase inhibitors. The primary strategy involves further functionalization of the ethynyl group via Sonogashira coupling with various aryl or heteroaryl halides. This allows for the introduction of substituents that can probe different regions of the kinase ATP-binding site, thereby modulating potency and selectivity.[4]

General Protocol for the Synthesis of Kinase Inhibitors via Sonogashira Coupling:

• Follow the protocol for Sonogashira coupling described in Step 2 above, using 4-ethynyl-6-methylpyrimidine as the alkyne component and a desired aryl or heteroaryl halide as the coupling partner.

• The reaction conditions (catalyst, solvent, base, and temperature) may need to be optimized for each specific substrate.

• Purification of the final compounds is typically achieved by column chromatography, preparative HPLC, or recrystallization.

Structure-Activity Relationship (SAR) Considerations:

Based on published data for other pyrimidine-based kinase inhibitors, the following SAR trends can be anticipated:

Position of Substitution	Potential Impact on Activity	Rationale
C4-Ethynyl Substituent	Potency and Selectivity	The group attached to the ethynyl linker can interact with the solvent-exposed region of the ATP-binding site, influencing selectivity.[4]
C2-Position	Potency and Solubility	Introduction of small amine or other hydrogen-bonding groups can enhance interactions with the kinase and improve physicochemical properties.
C5-Position	Potency and Selectivity	Substitution at this position can influence the orientation of the C4 and C6 substituents and can be used to introduce additional binding elements.
C6-Methyl Group	Modest impact on potency	While less frequently modified, changes to this group could influence binding and selectivity.

Protocols for Biological Evaluation

A critical aspect of developing novel kinase inhibitors is their thorough biological evaluation. This typically involves a tiered approach, starting with biochemical assays to determine direct enzyme inhibition, followed by cell-based assays to assess activity in a more physiologically relevant context.[6]

Biochemical Kinase Inhibition Assay (Luminescence-Based)

This assay measures the amount of ATP remaining in solution after a kinase reaction. A decrease in ATP levels is indicative of kinase activity, and the inhibition of this activity by a compound can be quantified.[6]

Materials:

• Purified recombinant target kinase

• Kinase-specific substrate

• 4-Ethynyl-6-methylpyrimidine-derived inhibitor compounds

• ATP

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• Luminescent kinase assay kit (e.g., ADP-Glo™ Kinase Assay)

• White, opaque 96- or 384-well plates

• Plate-reading luminometer

Procedure:

• Prepare serial dilutions of the inhibitor compounds in the kinase assay buffer.

• In the wells of a microplate, add the target kinase, its specific substrate, and the inhibitor solution.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at room temperature for a predetermined optimal time (e.g., 60 minutes).

• Stop the reaction and measure the remaining ATP by adding the luminescent kinase assay reagent according to the manufacturer's instructions.

• Incubate for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence using a plate-reading luminometer.

• Calculate the percentage of kinase inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Cell-Based Phosphorylation Assay

This assay measures the phosphorylation of a specific kinase substrate within a cellular context, providing a more accurate assessment of an inhibitor's efficacy.[4]

Materials:

• Human cell line known to express the target kinase

• Cell culture medium and supplements

• Inhibitor compounds

• Lysis buffer

• Phospho-specific and total protein antibodies for the substrate of interest

• Secondary antibodies conjugated to a detectable marker (e.g., HRP or a fluorophore)

• Detection reagents (e.g., chemiluminescent substrate or fluorescent imaging system)

Procedure:

• Seed the cells in multi-well plates and allow them to adhere overnight.

• Treat the cells with varying concentrations of the inhibitor compounds for a specified period (e.g., 1-24 hours).

• Lyse the cells to extract the proteins.

• Determine the protein concentration of each lysate.

• Perform an immunoassay (e.g., Western blot or ELISA) to detect the levels of the phosphorylated substrate and the total amount of the substrate protein.

• Quantify the signals from the phospho-specific and total protein antibodies.

• Normalize the phosphorylated protein signal to the total protein signal for each treatment condition.

• Determine the IC₅₀ value of the inhibitor by plotting the normalized phosphorylation levels against the inhibitor concentration.

Visualization of the Kinase Inhibitor Evaluation Workflow

Caption: Workflow for the biological evaluation of kinase inhibitors.

Conclusion

4-Ethynyl-6-methylpyrimidine represents a valuable and versatile building block for the synthesis of novel kinase inhibitors. Its strategic design incorporates the well-established pyrimidine scaffold for hinge binding and a functionalizable ethynyl group for probing additional interactions within the ATP-binding site. The synthetic protocols and biological evaluation methods outlined in this document provide a comprehensive framework for researchers to design, synthesize, and characterize new kinase inhibitors based on this promising chemical starting point. The adaptability of the ethynyl group for further chemical modification, such as through Sonogashira coupling or click chemistry, opens up a vast chemical space for the development of the next generation of targeted therapeutics.

References

• The Ethynyl Group: A Linchpin in Pyrimidine Compound Reactivity and Drug Design. Benchchem.
• Application Notes and Protocols for the Synthesis of 4-Ethyl-6-methylpyrimidine. Benchchem.
• Bifunctional compounds containing pyrimidine derivatives for degrading cyclin-dependent kinase 2 via ubiquitin proteasome pathway.
• Yarovenko, V. N., et al. (2002). Design, synthesis, and structure-activity relationship of 6-alkynylpyrimidines as potent adenosine kinase inhibitors. Journal of Medicinal Chemistry, 45(17), 3639-48.
• Kalluraya, B., et al. (2015). Synthesis, characterization and pharmacological studies of some novel pyrimidine derivatives. Der Pharma Chemica, 7(10), 62-66.
• Sonogashira Coupling Reaction with Diminished Homocoupling. Organic Chemistry Portal.
• Sonogashira coupling. Wikipedia.
• Alizadeh, A., & Zohreh, N. (2019). Sonogashira coupling reactions: Synthesis of 4-substituted-6-methyl-2-(methylthio)pyrimidines catalyzed by Pd–Cu. Journal of Chemical Research, 43(9-10), 432-435.
• Quantitative structure activity relationship study of p38α MAP kinase inhibitors. SpringerLink.
• Rewcastle, G. W., et al. (1998). 6-(methylamino)-pyrido[3,4-d]pyrimidine (PD 158780), a potent and specific inhibitor of the tyrosine kinase activity of receptors for the EGF family of growth factors. Journal of Medicinal Chemistry, 41(5), 742-51.
• Al-Ostath, A., et al. (2023). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. Molecules, 28(18), 6709.
• Jestřábová, I., et al. (2025). Hydrophobic alkyl-linked base-modified pyrimidine and 7-deazapurine 2′-deoxyribonucleoside phosphoramidites: synthesis and application in solid-phase synthesis of modified and hypermodified oligonucleotides. Organic & Biomolecular Chemistry.
• Singh, M., & Singh, J. (2022). Pyrimidine derivatives as EGFR tyrosine kinase inhibitors in non-small-cell lung cancer: A comprehensive review. Chemical Biology & Drug Design, 100(4), 599-621.
• Protein Kinase Inhibitors.
• An In-depth Technical Guide on the Physicochemical Properties of 4-Ethyl-6-methylpyrimidine. Benchchem.
• Sonogashira Coupling Reaction Exam Prep. Pearson.
• Sivaprakasam, M., et al. (2012). Cyclin-Dependent Kinase (CDK) Inhibitors: Structure–Activity Relationships and Insights into the CDK-2 Selectivity of 6-Substituted 2-Arylaminopurines. Journal of Medicinal Chemistry, 55(17), 7795-7809.
• Ghorab, M. M., et al. (2019). Kinase Inhibitors of Novel Pyridopyrimidinone Candidates: Synthesis and In Vitro Anticancer Properties. Journal of Chemistry, 2019, 2635219.
• P
• Gannam, Z. T. K., et al. (2022). Defining the structure-activity relationship for a novel class of allosteric MKP5 inhibitors. European Journal of Medicinal Chemistry, 243, 114757.
• Britton, R., et al. (2013). Regioselectivity in the Sonogashira coupling of 4,6-dichloro-2-pyrone. Organic & Biomolecular Chemistry, 11(1), 59-62.
• Al-Hujaily, E. M., et al. (2025). 4,6-Disubstituted pyrimidine-based microtubule affinity-regulating kinase 4 (MARK4) inhibitors: synthesis, characterization, in-vitro activity and in-silico studies. Future Medicinal Chemistry.
• Pyrazolo[3,4-d]pyrimidines as anticancer kinase inhibitors. Royal Society of Chemistry.
• Recent Advances in Pyrimidine-Based Drugs. MDPI.
• Aminopyrimidine derivatives as phosphatidylinositol phosph
• 4-Methyl-6-hydroxypyrimidine. Organic Syntheses.
• Pyrimidine: An elite heterocyclic leitmotif in drug discovery-synthesis and biological activity. Wiley Online Library.
• Innovations and Patent Trends in the Development of USFDA Approved Protein Kinase Inhibitors in the Last Two Decades. MDPI.
• Design, synthesis, anti-proliferative evaluation, docking, and MD simulation studies of new thieno[2,3-d]pyrimidines targeting VEGFR-2.
• Antimalarial drug discovery: progress and approaches.

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• 3. Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Design, synthesis, and structure-activity relationship of 6-alkynylpyrimidines as potent adenosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. Sonogashira Coupling Reaction Exam Prep | Practice Questions & Video Solutions [pearson.com]

Comprehensive Application Note & Protocol: Bioorthogonal Labeling of Biomolecules using 4-Ethynyl-6-methylpyrimidine Derivatives

Introduction & Mechanistic Rationale

The development of bioorthogonal chemistry has fundamentally transformed our ability to track, isolate, and analyze biomolecules in complex biological environments. While standard aliphatic alkynes are routinely used in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), they often suffer from sluggish reaction kinetics at physiological pH.

Enter 4-Ethynyl-6-methylpyrimidine derivatives . By conjugating a reporter tag (e.g., a fluorophore or biotin) to the 2-position of the pyrimidine ring (often synthesized from 2-chloro-4-ethynyl-6-methylpyrimidine precursors[1]), the 4-ethynyl group becomes a highly activated bioorthogonal handle.

The Causality of the Scaffold:

• Electronic Activation: The electron-withdrawing nature of the pyrimidine nitrogen atoms increases the acidity of the terminal alkyne proton. This lowers the activation energy required for the formation of the critical copper-acetylide intermediate, accelerating the cycloaddition rate up to 10-fold compared to unactivated aliphatic alkynes[2].

• Physicochemical Tuning: The 6-methyl group is not merely structural; it provides essential steric shielding that prevents unwanted side reactions and modulates the lipophilicity (LogP) of the probe, enhancing membrane permeability for live-cell labeling applications[1].

• Regioselectivity: Unlike strain-promoted alkyne-azide cycloaddition (SPAAC) which often yields a mixture of regioisomers and requires bulky cyclooctynes, the CuAAC of ethynylpyrimidines yields exclusively the 1,4-disubstituted 1,2,3-triazole with a minimal steric footprint[3].

CuAAC reaction between azide-biomolecules and ethynylpyrimidines.

Physicochemical Properties & Kinetic Advantages

To understand why 4-ethynyl-6-methylpyrimidine derivatives are chosen over traditional probes, we must analyze their quantitative advantages. The table below summarizes the kinetic and structural benefits derived from the pyrimidine scaffold[1][2][3].

Parameter	Standard Aliphatic Alkyne (e.g., Propargyl)	4-Ethynyl-6-methylpyrimidine Derivative	Mechanistic Rationale
Terminal Alkyne pKa	~25	~20–22	Electron-withdrawing pyrimidine ring increases acidity, accelerating Cu-acetylide formation.
CuAAC Reaction Rate	Baseline	Accelerated	Electronic activation lowers the energy barrier for the rate-limiting cycloaddition step.
Steric Footprint	Minimal	Moderate (Planar aromatic)	The pyrimidine acts as a rigid, planar spacer, reducing steric hindrance during target binding.
Hydrophobicity (LogP)	Low	Tunable (Moderate to High)	The 6-methyl group enhances membrane permeability, crucial for in vivo or live-cell tracking.

Experimental Protocol: Self-Validating Bioconjugation

This protocol details the labeling of an azide-incorporated protein with a fluorescent 4-ethynyl-6-methylpyrimidine derivative. To ensure absolute trustworthiness, this protocol is designed as a self-validating system , incorporating mandatory controls that isolate the variables of the CuAAC mechanism.

Reagents & Buffer Preparation

• Azide-Tagged Protein: 1–5 mg/mL in PBS (pH 7.4).

• Probe: 10 mM 4-Ethynyl-6-methylpyrimidine-fluorophore in anhydrous DMSO.

• Catalyst: 20 mM CuSO4 in highly purified water.

• Ligand: 50 mM THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) in water. Causality: THPTA coordinates Cu(I), preventing it from generating reactive oxygen species (ROS) that degrade proteins, while keeping the catalyst in its active state[4].

• Reducing Agent: 100 mM Sodium Ascorbate in water (Must be prepared fresh daily).

• Quencher: 500 mM EDTA (pH 8.0).

Step-by-Step Methodology

Step 1: Catalyst Pre-complexation (Critical Step)

• In a microcentrifuge tube, mix 10 µL of 20 mM CuSO4 with 20 µL of 50 mM THPTA.

• Incubate at room temperature for 5 minutes. Causality: Pre-complexing Cu(II) with THPTA before reduction prevents free copper ions from non-specifically binding to histidine or cysteine residues on the target protein.

Step 2: Reaction Assembly

• To 100 µL of the Azide-Tagged Protein, add 2 µL of the 10 mM 4-Ethynyl-6-methylpyrimidine probe (final concentration ~200 µM). Vortex gently.

• Add 3 µL of the pre-complexed CuSO4/THPTA mixture.

• Initiate the reaction by adding 5 µL of fresh 100 mM Sodium Ascorbate. Causality: Ascorbate reduces Cu(II) to the catalytically active Cu(I) species in situ.

Step 3: Incubation & Quenching

• Incubate the reaction mixture in the dark at room temperature for 30–60 minutes.

• Quench the reaction by adding 2 µL of 500 mM EDTA. Causality: EDTA rapidly chelates the copper ions, immediately halting the catalytic cycle and preventing downstream oxidative damage during analysis.

Step 4: Purification

• Remove excess unreacted probe and copper using a Zeba™ Spin Desalting Column or via standard acetone precipitation.

Step-by-step workflow for bioorthogonal labeling and purification.

Validation & Quality Control: A Self-Validating Matrix

A protocol is only as reliable as its controls. To prove that the fluorescent signal observed downstream (e.g., via SDS-PAGE or flow cytometry) is strictly due to the covalent 1,4-triazole linkage[5], you must run the following parallel reactions:

• Negative Control A (No Catalyst): Omit CuSO4/THPTA from the reaction.

  • Purpose: Evaluates the non-specific hydrophobic binding of the pyrimidine probe to the protein. Any signal here indicates inadequate post-reaction purification.

• Negative Control B (Wild-Type Protein): Use a native protein lacking the azide modification.

  • Purpose: Proves that the highly activated 4-ethynyl group does not undergo off-target Michael additions with endogenous biological nucleophiles (e.g., thiols or primary amines).

• Positive Control (Standard Alkyne): Run a parallel reaction using a standard, commercially validated alkyne-fluorophore.

  • Purpose: Validates that the azide tag on the biomolecule is accessible and reactive.

By cross-referencing these controls, the researcher establishes a closed, self-validating logical loop ensuring absolute data integrity.

References

• Title : Selectivity and Physicochemical Optimization of Repurposed Pyrazolo[1,5-b]pyridazines for the Treatment of Human African Trypanosomiasis Source : Journal of Medicinal Chemistry - ACS Publications URL : 1

• Title : Buy 2-Bromo-4-ethynylpyrimidine Source : EvitaChem URL : 2

• Title : Modified Nucleosides, Nucleotides and Nucleic Acids via Click Azide-Alkyne Cycloaddition for Pharmacological Applications Source : PMC (PubMed Central) URL : 4

• Title : Fluorescent 5-Pyrimidine and 8-Purine Nucleosides Modified with an N-Unsubstituted 1,2,3-Triazol-4-yl Moiety Source : The Journal of Organic Chemistry - ACS Publications URL : 3

• Title : 5-Ethynyl-uridine (EU) | CAS#:69075-42-9 Source : Lumiprobe URL : 5

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• 5. lumiprobe.com [lumiprobe.com]

Application Notes & Protocols: A Step-by-Step Guide to the Synthesis of 4-Ethynyl-6-methylpyrimidine Derivatives

Introduction

The pyrimidine scaffold is a fundamental structural motif in a vast array of biologically active compounds, including the nucleobases that constitute DNA and RNA.[1][2] The strategic functionalization of this heterocyclic core is a cornerstone of modern medicinal chemistry, enabling the fine-tuning of physicochemical properties and pharmacological activity.[3][4] Among the myriad of possible substituents, the ethynyl group (–C≡CH) has proven to be a particularly valuable addition, serving as a bioisostere, a rigid linker, and a reactive handle for further molecular elaboration.[3]

This guide provides a detailed, step-by-step protocol for the synthesis of 4-ethynyl-6-methylpyrimidine derivatives, a class of compounds with significant potential in drug discovery and chemical biology. The synthetic strategy hinges on the robust and versatile Sonogashira cross-coupling reaction, a powerful method for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[3][5][6] We will begin with the synthesis of a key precursor, 4-chloro-6-methylpyrimidine, followed by its subsequent coupling with a suitable alkyne.

Synthetic Strategy: A Two-Step Approach

The synthesis of 4-ethynyl-6-methylpyrimidine derivatives is most effectively achieved through a two-step process:

• Synthesis of the Halogenated Precursor: The initial step involves the preparation of a 4-halo-6-methylpyrimidine, typically 4-chloro-6-methylpyrimidine. This is accomplished by the chlorination of the more readily available 4-hydroxy-6-methylpyrimidine. The presence of the chloro substituent at the 4-position provides an excellent leaving group for the subsequent cross-coupling reaction.[7]

• Sonogashira Cross-Coupling: The final step is the palladium- and copper-catalyzed Sonogashira coupling of the 4-chloro-6-methylpyrimidine with a terminal alkyne.[3][5] This reaction allows for the direct and efficient installation of the desired ethynyl moiety at the 4-position of the pyrimidine ring.

The overall synthetic scheme is depicted in the workflow diagram below.

Caption: Synthetic workflow for 4-ethynyl-6-methylpyrimidine derivatives.

Detailed Experimental Protocols

Part 1: Synthesis of 4-Chloro-6-methylpyrimidine

This protocol details the chlorination of 4-hydroxy-6-methylpyrimidine using phosphorus oxychloride (POCl₃). This is a standard and effective method for converting a hydroxyl group on a pyrimidine ring to a chlorine atom, which is a much better leaving group for subsequent reactions.[8][9]

Materials and Reagents:

• 4-Hydroxy-6-methylpyrimidine

• Phosphorus oxychloride (POCl₃), freshly distilled

• Ice

• 25% Ammonia solution

• Ethanol (for recrystallization)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Vacuum filtration apparatus

• Beakers and graduated cylinders

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, carefully add 4-hydroxy-6-methylpyrimidine.

• Addition of POCl₃: In a fume hood, slowly add an excess of freshly distilled phosphorus oxychloride to the flask. The reaction is exothermic, so the addition should be done cautiously.

• Reflux: Heat the reaction mixture to reflux. Continue heating until the mixture becomes a homogeneous solution, which typically takes a few hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Carefully and slowly pour the reaction mixture onto crushed ice. This will quench the excess POCl₃.

• Neutralization: Neutralize the acidic solution by the slow addition of a 25% ammonia solution until the pH reaches approximately 8. Perform this step in an ice bath to control the temperature.

• Isolation: The product will precipitate out of the solution. Collect the solid by vacuum filtration and wash it thoroughly with cold water.

• Purification: Recrystallize the crude product from a 50% ethanol-water mixture to obtain pure 4-chloro-6-methylpyrimidine. Dry the product to a constant weight.

Part 2: Sonogashira Coupling for the Synthesis of 4-Ethynyl-6-methylpyrimidine Derivatives

The Sonogashira coupling is a powerful and widely used reaction for the formation of C-C bonds between sp² and sp hybridized carbon atoms.[3][5][6] This protocol describes the coupling of 4-chloro-6-methylpyrimidine with a terminal alkyne, such as trimethylsilylacetylene, which serves as a protected form of acetylene. The trimethylsilyl (TMS) group can be easily removed later if the terminal alkyne is desired.

Materials and Reagents:

• 4-Chloro-6-methylpyrimidine (from Part 1)

• Terminal alkyne (e.g., trimethylsilylacetylene)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Anhydrous solvent (e.g., THF or DMF)

• Amine base (e.g., triethylamine or diisopropylethylamine)

• Inert gas (Argon or Nitrogen)

• Schlenk flask or sealed tube

• Syringes

• Magnetic stirrer and stir bar

• Heating plate

• TLC plates

• Celite

• Organic solvent for extraction (e.g., ethyl acetate)

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry Schlenk flask or sealed tube under an inert atmosphere (Argon or Nitrogen), add the 4-chloro-6-methylpyrimidine, the palladium catalyst, and copper(I) iodide.

• Solvent and Base Addition: Add the anhydrous solvent and the amine base to the flask.

• Degassing: Degas the mixture by bubbling the inert gas through the solution for 10-15 minutes or by using several freeze-pump-thaw cycles. This is crucial to remove any dissolved oxygen which can deactivate the catalyst.

• Alkyne Addition: Add the terminal alkyne to the reaction mixture via syringe.

• Reaction: Stir the reaction mixture at room temperature or heat to a specified temperature (e.g., 60-80 °C). The optimal temperature will depend on the specific substrates and catalyst used. Monitor the progress of the reaction by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the catalyst residues.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired 4-ethynyl-6-methylpyrimidine derivative.

Data Presentation

The following table summarizes typical reaction conditions and expected outcomes for the Sonogashira coupling step. Note that these are general guidelines and may require optimization for specific derivatives.

Parameter	Condition	Rationale
Halopyrimidine	4-chloro-6-methylpyrimidine (1.0 eq.)	The chloro-substituent is a good leaving group for the cross-coupling reaction.[7]
Alkyne	Terminal Alkyne (1.1-1.5 eq.)	A slight excess of the alkyne is used to drive the reaction to completion.
Palladium Catalyst	Pd(PPh₃)₄ (0.05 eq.) or PdCl₂(PPh₃)₂ (0.02 eq.)	Catalyzes the oxidative addition and reductive elimination steps of the catalytic cycle.[5][6]
Copper(I) Cocatalyst	CuI (0.1 eq. or 0.04 eq.)	Facilitates the deprotonation of the alkyne and transmetalation to the palladium center.[5][6]
Base	Triethylamine (2.0-3.0 eq.)	Neutralizes the HX formed during the reaction and aids in the deprotonation of the alkyne.
Solvent	Anhydrous THF or DMF	Aprotic solvents that are suitable for organometallic reactions.
Temperature	Room Temperature to 80 °C	Dependent on the reactivity of the specific substrates.
Atmosphere	Inert (Argon or Nitrogen)	Prevents the deactivation of the catalyst and unwanted side reactions like Glaser coupling.[5]

Characterization

The identity and purity of the synthesized 4-ethynyl-6-methylpyrimidine derivatives should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the molecule.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• Infrared (IR) Spectroscopy: To identify the characteristic C≡C and C-H stretches of the ethynyl group.

Troubleshooting

Problem	Possible Cause	Solution
Low or no product yield	Inactive catalyst	Ensure the palladium catalyst is of high quality and the reaction is performed under strictly inert conditions.
Insufficient degassing	Thoroughly degas the reaction mixture before adding the alkyne.
Formation of alkyne homocoupling (Glaser) product	Presence of oxygen	Ensure a strictly inert atmosphere is maintained throughout the reaction. Copper-free Sonogashira conditions can also be explored.[5]
Difficult purification	Complex reaction mixture	Optimize reaction conditions (temperature, reaction time) to minimize side products. Employ careful column chromatography for purification.

Visualization of the Sonogashira Catalytic Cycle

The Sonogashira coupling reaction proceeds through a complex catalytic cycle involving both palladium and copper. The diagram below illustrates the key steps in this process.

Caption: Simplified catalytic cycle of the Sonogashira reaction.

References

• Sonogashira coupling - Wikipedia. Available at: [Link]

• Synthesis of pyrimidine-fused skeletons through copper-catalyzed consecutive Sonogashira coupling and aminocyclization - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Sonogashira cross-coupling strategies towards nucleosides and analogues - Books.

• Synthesis of new 4, 5-disubstituted-6-methyl-2-(methylthio) pyrimidines via C-C coupling reactions - Taylor & Francis. Available at: [Link]

• CN102432547A - Synthetic method of 4, 6-dichloro-2-methylpyrimidine - Google Patents.
• SYNTHESIS OF CHLORINATED PYRIMIDINES - European Patent Office EP1301489 B1 - Googleapis.com.

• Synthesis and Substitution Reactions of 4(6)-Chlorodihydropyrimidines - Sci-Hub. Available at: [Link]

• WO2001000593A1 - Method for producing 4-chloro-6-hydroxypyrimidine - Google Patents.

• Synthesis, characterization and pharmacological studies of some novel pyrimidine derivatives - Der Pharma Chemica. Available at: [Link]

• Sonogashira coupling reactions: Synthesis of 4-substituted-6-methyl-2-(methylthio)pyrimidines catalyzed by Pd–Cu - ResearchGate. Available at: [Link]

• Synthesis, characterization and biological profile of some new dihydropyrimidinone derivaties - PMC. Available at: [Link]

• Synthesis, characterization, antimicrobial and antitubercular activity of some new pyrimidine derivatives. Available at: [Link]

• Sonogashira Coupling - Chemistry LibreTexts. Available at: [Link]

• Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies - PMC. Available at: [Link]

• Multicomponent Synthesis, Characterization of Novel Pyrimidine Derivatives with Anti-cancer Potential - Indian Journal of Pharmaceutical Education and Research. Available at: [Link]

• Development of the Inverse Sonogashira Reaction for DEL Synthesis - PMC - NIH. Available at: [Link]

• Hydrophobic alkyl-linked base-modified pyrimidine and 7-deazapurine 2′-deoxyribonucleoside phosphoramidites - RSC Publishing. Available at: [Link]

• Synthesis and biological evaluation of 6-ethynyluracil, a thiol-specific alkylating pyrimidine. Available at: [Link]

• Sonogashira Coupling - Organic Chemistry Portal. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 4-Ethynyl-6-methylpyrimidine

Welcome to the Technical Support and Troubleshooting Hub for the synthesis of 4-Ethynyl-6-methylpyrimidine. This guide is engineered for researchers and drug development professionals experiencing yield bottlenecks during the construction of alkyne-functionalized pyrimidine scaffolds, which are critical intermediates in the development of kinase inhibitors and antiparasitic agents[1].

The standard synthetic route involves a two-step sequence: a Sonogashira cross-coupling of 4-chloro-6-methylpyrimidine with trimethylsilylacetylene (TMSA), followed by base-catalyzed TMS deprotection . Below, we dissect the mechanistic failure points and provide field-validated solutions to maximize your isolated yield.

Diagnostic Hub: Reaction Workflow & Failure Pathways

Before adjusting your reaction parameters, it is critical to understand where the mass balance of your starting material is being diverted. The diagram below maps the intended synthetic pathway against the most common side reactions.

Fig 1. Synthesis workflow of 4-ethynyl-6-methylpyrimidine highlighting critical failure pathways.

Root-Cause Analysis (FAQs)

Q1: My Sonogashira coupling is stalling at 40-50% conversion. Why is the 4-chloro-6-methylpyrimidine not fully reacting? A: While the π -deficient nature of the pyrimidine ring activates the C-Cl bond toward oxidative addition by Pd(0), 4-chloropyrimidines are still significantly less reactive than their bromo- or iodo-counterparts. If your reaction stalls, the Pd catalyst has likely degraded before full conversion. Solution: You have two options. First, you can switch to a more electron-rich, sterically demanding ligand (e.g., XPhos or dppf) to accelerate oxidative addition. Alternatively, convert your starting material to 4-iodo-6-methylpyrimidine (via NaI/HI or iodotrimethylsilane) prior to coupling. Iodo-pyrimidines undergo Sonogashira coupling smoothly at room temperature with standard Pd(PPh3​)2​Cl2​ , drastically improving yields[2].

Q2: I am isolating a large amount of a highly non-polar side product during the cross-coupling step. What is it? A: This is 1,4-bis(trimethylsilyl)buta-1,3-diyne, the product of Glaser homocoupling[3]. This side reaction is catalyzed by the copper co-catalyst in the presence of trace oxygen. Because TMSA is used in excess, its homocoupling consumes your alkyne reagent and starves the primary cross-coupling cycle. Solution: Implement strict Schlenk techniques. Degas your THF and amine base using at least three freeze-pump-thaw cycles. If homocoupling persists, switch to a copper-free Sonogashira protocol, which entirely eliminates the Glaser pathway[3].

Q3: I am isolating an orange crystalline impurity that co-elutes with my TMS-protected intermediate. How do I remove it? A: You are likely isolating a stable trans-bis(alkynyl)palladium(II) complex. When terminal alkynes (like TMSA or the deprotected ethynylpyrimidine) are present in slight excess, they can trap the palladium catalyst in a stable square-planar complex, halting the reductive elimination step of the catalytic cycle[4]. Solution: Ensure precise stoichiometry of your alkyne (do not exceed 1.2 equivalents unless necessary). This impurity can usually be separated by optimizing your flash chromatography gradient (e.g., transitioning slowly from hexanes to ethyl acetate) or by treating the crude mixture with a palladium scavenger (like silica-supported thiourea) prior to column loading.

Q4: My TMS-deprotection step shows complete consumption of the starting material by TLC, but my isolated yield of 4-ethynyl-6-methylpyrimidine is abysmal (<20%). Where did my product go? A: Terminal alkynes conjugated to electron-deficient pyrimidine rings are highly susceptible to base-catalyzed polymerization and nucleophilic addition. Furthermore, the free 4-ethynyl-6-methylpyrimidine is somewhat volatile. Prolonged stirring in strong base (e.g., K2​CO3​ overnight) leads to product degradation, while aggressive rotary evaporation strips the product off into the solvent trap. Solution: Shift to a rapid, mild deprotection protocol. Using catalytic KOH in Methanol for exactly 30 minutes at room temperature is highly effective and prevents degradation[1]. During isolation, concentrate the solvent in vacuo with the water bath strictly kept below 30 °C.

Protocol Optimization Matrix

Summarized below is the quantitative impact of transitioning from standard (sub-optimal) conditions to field-optimized parameters.

Reaction Phase	Parameter	Sub-optimal Condition	Optimized Condition	Expected Yield Impact
Cross-Coupling	Halide Substrate	4-chloro-6-methylpyrimidine	4-iodo-6-methylpyrimidine	+25% to +35%
Cross-Coupling	Atmosphere	N2 balloon (Ambient sparge)	Strict Freeze-Pump-Thaw	+15% to +20%
Deprotection	Base & Time	K2​CO3​ / MeOH, 12 hours	Catalytic KOH / MeOH, 30 min	+30% to +45%
Isolation	Evaporation Temp	Rotary Evaporator at 50 °C	Rotary Evaporator at < 30 °C	+10% to +15%

Standard Operating Procedures (Self-Validating Protocols)

Protocol A: Optimized Sonogashira Coupling

Objective: Synthesize 4-(trimethylsilylethynyl)-6-methylpyrimidine.

• Preparation: To an oven-dried Schlenk flask, add 4-chloro-6-methylpyrimidine (1.0 equiv), Pd(PPh3​)2​Cl2​ (0.05 equiv), and CuI (0.10 equiv).

• Degassing: Add anhydrous THF (0.2 M) and Triethylamine (3.0 equiv). Subject the mixture to three freeze-pump-thaw cycles.

• Reagent Addition: Backfill with Argon. Add trimethylsilylacetylene (1.2 equiv) dropwise via a gas-tight syringe.

• Reaction: Stir the mixture at 50 °C. Monitor via TLC (Hexanes:EtOAc 4:1).

• Workup: Once the starting material is consumed (typically 4-6 hours), cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove Pd/Cu salts. Concentrate under reduced pressure.

• Validation Checkpoint: Purify via flash chromatography. Validate the intermediate via 1H NMR: Look for the distinct 9H singlet at ~0.25 ppm corresponding to the trimethylsilyl group.

Protocol B: Mild TMS-Deprotection

Objective: Synthesize and isolate 4-ethynyl-6-methylpyrimidine without degradation[1].

• Reaction: Dissolve the purified 4-(trimethylsilylethynyl)-6-methylpyrimidine (1.0 equiv) in anhydrous Methanol (0.15 M) in a round-bottom flask.

• Cleavage: Add a catalytic amount of KOH (0.005 to 0.01 equiv). Stir aggressively at room temperature.

• Timing (Critical): Stop the reaction after exactly 30 minutes. Prolonged exposure will cause the solution to darken, indicating polymerization.

• Isolation: Neutralize immediately with a few drops of acetic acid or by passing through a short plug of silica. Concentrate in vacuo using a water bath set no higher than 25-30 °C .

• Validation Checkpoint: Validate the final product via 1H NMR (CDCl 3​ ): The TMS singlet at ~0.25 ppm must be completely absent, replaced by a new 1H terminal alkyne singlet at approximately 3.4 - 3.6 ppm.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 4-Ethynyl-6-methylpyrimidine

Welcome to the Technical Support Center. This guide is engineered for scientists and drug development professionals dealing with the isolation of 4-Ethynyl-6-methylpyrimidine. This compound, alongside its halogenated precursors (e.g., 2-chloro-4-ethynyl-6-methylpyrimidine), is a highly valuable building block in medicinal chemistry, frequently utilized in the synthesis of kinase inhibitors and anti-trypanosomal therapeutics[1].

Due to the inherent basicity of the pyrimidine ring and the oxidative sensitivity of the terminal alkyne, standard chromatography often results in poor recovery, streaking, or degradation[2]. This guide provides a field-proven, self-validating methodology to bypass these bottlenecks and achieve >95% purity.

Logical Workflow & System Architecture

Figure 1: End-to-end purification workflow for 4-Ethynyl-6-methylpyrimidine.

Step-by-Step Methodology: Neutralized Normal-Phase Chromatography

This protocol relies on a self-validating system to ensure the integrity of the pyrimidine core throughout the separation process.

Step 1: Sample Clarification and Metal Scavenging

• Action: Dissolve the crude reaction mixture in Dichloromethane (DCM). Pass the solution through a short pad of Celite or a metal-scavenging resin (e.g., QuadraSil AP).

• Causality: 4-Ethynyl-6-methylpyrimidine is often synthesized via Sonogashira coupling[1]. Residual palladium and copper catalysts can precipitate on the silica column, causing severe band broadening, column blockage, and accelerated alkyne degradation[3].

Step 2: Stationary Phase Neutralization (Critical Step)

• Action: Prepare a slurry of silica gel (230–400 mesh) using Hexane containing 1% Triethylamine (Et 3​ N). Pour the slurry to pack the column, ensuring no air bubbles are trapped to maintain a constant flow rate[4]. Flush with 2 column volumes of the neutralized solvent.

• Causality: The basic nitrogen lone pairs on the pyrimidine ring interact strongly with the acidic silanol groups (Si-OH) of standard silica. This causes the compound to streak down the column rather than eluting as a tight band[2]. Et 3​ N caps these acidic sites, deactivating the silica and preserving the theoretical plates.

• Self-Validation (2D TLC): To verify if your specific batch of silica requires neutralization, spot the crude on a standard TLC plate. Run it in 80:20 Hexane:EtOAc, dry the plate, rotate it 90 degrees, and run it again. If the target spot falls below the diagonal line, the compound is irreversibly binding/degrading on the silica, validating the absolute need for Et 3​ N.

Step 3: Dry Loading

• Action: Add neutralized silica gel (or Celite) to the clarified DCM solution from Step 1 (approx. 1:3 ratio of crude mass to silica). Evaporate the DCM in vacuo until a free-flowing powder is obtained. Load this evenly onto the top of the packed column.

• Causality: Pyrimidines exhibit variable solubility in non-polar starting eluents like hexane. Wet-loading a concentrated DCM solution directly onto a hexane-equilibrated column allows the DCM to act as a localized strong eluent, dragging the compound down unevenly. Dry loading disperses the compound over a high surface area, forcing the molecules to partition purely based on polarity.

Step 4: Gradient Elution

• Action: Begin elution with 100% Hexane (1% Et 3​ N) for 2 column volumes to flush out non-polar homocoupled diyne byproducts. Gradually increase polarity to 80:20 Hexane:Ethyl Acetate, and finally to 60:40.

Step 5: Orthogonal Fraction Analysis

• Action: Spot fractions on a TLC plate. Visualize first under UV light (254 nm), then dip the plate in Potassium Permanganate (KMnO 4​ ) stain and gently heat.

• Causality: While the pyrimidine core is highly UV-active, UV alone cannot distinguish the target from unreacted halogenated starting materials. The KMnO 4​ stain specifically oxidizes the π -bonds of the terminal ethynyl group, reducing Mn(VII) to Mn(IV) (MnO 2​ ). This visually manifests as a bright yellow/brown spot on a purple background, providing orthogonal, functional-group-specific validation of the target compound.

Quantitative Data: Chromatographic Behavior Matrix

Use the following table to predict elution order and troubleshoot co-eluting impurities during your gradient run.

Component / Impurity	Expected R f​ (80:20 Hexane:EtOAc)	UV Activity (254 nm)	KMnO 4​ Stain Response	Elution Order & Notes
Homocoupled Diyne	0.65	Strong	Positive (Fast)	Elutes first. Common oxidative byproduct of Sonogashira couplings.
Halopyrimidine (SM)	0.45	Strong	Negative	Elutes second. Requires a shallow gradient to resolve from the target.
4-Ethynyl-6-methylpyrimidine	0.35	Strong	Positive (Yellow/Brown)	Target Compound. Sensitive to acidic silica.
Triphenylphosphine Oxide	0.10	Strong	Negative	Elutes last. Highly polar; retains strongly on normal-phase silica.

Troubleshooting Guides & FAQs

Q1: My isolated yield is exceptionally low, but the TLC of the crude showed a massive product spot. Where did my compound go? A1: It is likely stuck on the column due to acid-base interactions. Pyrimidine derivatives are notorious for binding to the acidic silanol groups of untreated silica gel[2]. Solution: You must pre-treat your silica with 1% Et 3​ N. If the compound is already stuck, you can attempt to recover it by flushing the column with a highly polar, basic solvent system (e.g., 90:9:1 DCM:MeOH:NH 4​ OH).

Q2: I am observing a co-eluting impurity with an R f​ very close to 4-Ethynyl-6-methylpyrimidine. How can I separate them? A2: This is usually the unreacted halogenated pyrimidine starting material. Causality: Both compounds share the exact same pyrimidine core, making their polarities nearly identical in standard Hexane/EtOAc. Solution: Switch to an orthogonal solvent system. A mixture of Toluene/Acetone (95:5) often provides different selectivity for alkynes versus halogens. Additionally, increase your silica-to-crude ratio to 50:1 and run a much shallower gradient[2][4].

Q3: The purified product seems to be degrading or turning dark brown in the rotary evaporator. What is happening? A3: Terminal alkynes are highly sensitive to heat and trace metals, which catalyze oxidative homocoupling or polymerization[1]. Causality: Concentrating the fractions at high bath temperatures (>40°C) accelerates this degradation. Solution: Concentrate your pooled fractions in vacuo with a water bath temperature strictly below 30°C. Once dry, immediately flush the flask with Argon or Nitrogen and store the compound at -20°C.

Q4: Can I use Reverse-Phase (C18) chromatography instead? A4: Yes, but with caveats. While reverse-phase eliminates the acidic silanol issue, the moderate polarity of 4-Ethynyl-6-methylpyrimidine means it may elute very quickly near the void volume if the aqueous mobile phase isn't optimized[2]. If using C18, start with a highly aqueous gradient (e.g., 95% Water / 5% Acetonitrile) and ensure your water is buffered (e.g., 0.1% Formic Acid) to maintain consistent ionization of the pyrimidine nitrogen.

References

• Title: Selectivity and Physicochemical Optimization of Repurposed Pyrazolo[1,5-b]pyridazines for the Treatment of Human African Trypanosomiasis Source: nih.gov URL: 1

• Title: Technical Support Center: Purification of Pyrimidine Derivatives by Column Chromatography Source: benchchem.com URL: 2

• Title: Sample Preparation for Chromatographic Purification Source: sigmaaldrich.com URL: 3

• Title: Isolation and purification of plant secondary metabolites using column-chromatographic technique Source: researchgate.net URL: 4

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Sample Preparation for Chromatographic Purification [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Low Reactivity of 4-Ethynyl-6-methylpyrimidine in Cross-Coupling Reactions

Welcome to the Technical Support Center for heterocyclic cross-coupling optimization. This guide is specifically designed for researchers and drug development professionals facing low yields, catalyst poisoning, or undesired side reactions when utilizing 4-Ethynyl-6-methylpyrimidine as a terminal alkyne in palladium-catalyzed cross-coupling (e.g., Sonogashira) reactions.

By understanding the mechanistic causality behind these failures, you can implement self-validating experimental protocols to ensure robust carbon-carbon bond formation.

Frequently Asked Questions (Mechanistic Insights)

Q1: Why does 4-Ethynyl-6-methylpyrimidine exhibit lower reactivity compared to standard aryl alkynes like phenylacetylene? A1: The pyrimidine ring is highly electron-deficient. When an ethynyl group is attached to the 4-position, the electron-withdrawing nature of the heterocycle significantly increases the acidity of the terminal alkyne proton. While this makes deprotonation easier, the resulting alkynyl-copper or alkynyl-palladium intermediate is highly polarized. Furthermore, the nitrogen atoms on the pyrimidine ring can competitively coordinate to the palladium or copper catalysts, leading to catalyst sequestration and the formation of inactive "palladium black" precipitates[1].

Q2: I am observing a massive amount of homocoupling byproduct instead of the desired cross-coupled product. How do I prevent this? A2: The formation of alkyne dimers is known as Glaser homocoupling, which is promoted by the presence of oxygen and the copper co-catalyst[2]. Because 4-Ethynyl-6-methylpyrimidine forms a highly reactive copper acetylide, it is exceptionally prone to this side reaction. To prevent this:

• Strict Anaerobic Conditions: Standard nitrogen purging is often insufficient. You must use the freeze-pump-thaw technique to rigorously deoxygenate the solvent[2].

• Copper-Free Conditions: If homocoupling persists, switch to a copper-free Sonogashira protocol. This eliminates the oxidative homocoupling pathway entirely, though it requires more active palladium pre-catalysts and bulky, electron-rich ligands (e.g., XPhos or P(t−Bu)3​ )[3].

Q3: Does the choice of the aryl halide partner matter when coupling with this specific pyrimidine? A3: Absolutely. The general reactivity trend for the electrophilic partner is I > OTf > Br > Cl[1]. Because the pyrimidinyl alkyne is prone to degradation and homocoupling over extended reaction times, pairing it with a highly reactive aryl iodide ensures that the oxidative addition and subsequent transmetalation steps outpace the degradation pathways.

Troubleshooting Workflow

Workflow for troubleshooting low reactivity in pyrimidine alkyne couplings.

Quantitative Optimization Data

To demonstrate the causality of condition selection, the following table summarizes the optimization of the cross-coupling between 4-Ethynyl-6-methylpyrimidine and a standard aryl bromide.

Catalyst System	Co-Catalyst	Base	Solvent	Atmosphere	Yield (%)	Primary Issue Observed
Pd(PPh3​)4​ (5 mol%)	CuI (10 mol%)	Et3​N	THF	N2​ (sparged)	15%	Severe Glaser homocoupling
Pd(PPh3​)2​Cl2​ (5 mol%)	CuI (5 mol%)	DIPEA	DMF	N2​ (sparged)	42%	Catalyst precipitation (Pd black)
Pd(PPh3​)2​Cl2​ (5 mol%)	CuI (5 mol%)	DIPEA	DMF	Freeze-Pump-Thaw	68%	Minor homocoupling
Pd(OAc)2​ / XPhos (5 mol%)	None	Cs2​CO3​	MeCN	Freeze-Pump-Thaw	89%	Clean conversion

Step-by-Step Methodology: Copper-Free Sonogashira Coupling

This self-validating protocol utilizes a copper-free system to ensure high fidelity when coupling 4-Ethynyl-6-methylpyrimidine.

Step 1: Solvent Deoxygenation (Critical)

• Transfer 10 mL of anhydrous Acetonitrile (MeCN) into a Schlenk flask.

• Submerge the flask in a liquid nitrogen bath until the solvent is completely frozen.

• Open the flask to a high vacuum for 5 minutes to remove dissolved gases.

• Close the vacuum valve and allow the solvent to thaw at room temperature.

• Repeat this freeze-pump-thaw cycle three times. Backfill with ultra-pure Argon[2].

Step 2: Reagent Loading

• In an argon-filled glovebox, charge an oven-dried reaction vial with Pd(OAc)2​ (0.05 equiv), XPhos (0.10 equiv), and anhydrous Cs2​CO3​ (2.0 equiv).

• Add the aryl halide (1.0 equiv).

• Seal the vial with a PTFE-lined septum cap and remove it from the glovebox.

Step 3: Reaction Execution

• Inject the degassed MeCN into the sealed vial via syringe.

• Inject 4-Ethynyl-6-methylpyrimidine (1.2 equiv). Note: Adding the alkyne last prevents premature degradation.

• Stir the reaction mixture at 60 °C for 12 hours. Monitor the reaction via LC-MS to validate the disappearance of the aryl halide.

Step 4: Workup and Isolation

• Cool the mixture to room temperature and dilute with Ethyl Acetate (30 mL).

• Filter the suspension through a short pad of Celite to remove the inorganic base and precipitated palladium species.

• Concentrate the filtrate under reduced pressure and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

References

• MDPI. "Optimized Method for the Synthesis of Alkyne-Modified 2′-Deoxynucleoside Triphosphates." Molecules. Available at: [Link]

• Wikipedia. "Sonogashira coupling." Wikipedia, The Free Encyclopedia. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]

Identifying and characterizing byproducts in 4-Ethynyl-6-methylpyrimidine reactions

An in-depth guide to identifying, characterizing, and mitigating byproducts in the synthesis of 4-Ethynyl-6-methylpyrimidine.

Technical Support Center: 4-Ethynyl-6-methylpyrimidine Synthesis

Welcome to the technical support center for the synthesis of 4-Ethynyl-6-methylpyrimidine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common challenges related to byproduct formation during the synthesis of this valuable building block. The primary route to this compound is the palladium-catalyzed Sonogashira cross-coupling reaction, a powerful method for forming C-C bonds between terminal alkynes and aryl or vinyl halides.[1] However, the reaction's intricacies, particularly with nitrogen-containing heterocycles like pyrimidines, can lead to a range of undesirable side products.

This resource provides detailed, question-and-answer-based troubleshooting guides, validated analytical protocols, and optimization strategies to enhance reaction efficiency and product purity.

Part 1: Frequently Asked Questions (FAQs) - Byproduct Identification

This section addresses the most common byproducts encountered during the Sonogashira synthesis of 4-Ethynyl-6-methylpyrimidine and their fundamental origins.

Q1: My mass spectrum shows a significant peak at roughly double the mass of my alkyne reagent. What is this byproduct and why does it form?

Answer: This is almost certainly the homocoupled alkyne dimer, a result of the Glaser coupling reaction.[1] This is arguably the most common byproduct in copper-co-catalyzed Sonogashira reactions.

• Causality: The copper(I) co-catalyst, while accelerating the desired cross-coupling, can also promote the oxidative dimerization of the terminal alkyne, especially in the presence of oxygen.[1][2] The reaction medium must be basic to neutralize the hydrogen halide produced, but this environment can also facilitate the homocoupling pathway.[1]

• Mechanism: The process involves the formation of a copper(I) acetylide, which then undergoes oxidation (often by trace O₂) to a copper(II) species, leading to the formation of a diacetylene (butadiyne) product.

• Mitigation: The most effective strategies are to rigorously exclude oxygen by degassing solvents and running the reaction under an inert atmosphere (Argon or Nitrogen) or to switch to a copper-free Sonogashira protocol.[1][3]

Q2: I'm observing a byproduct with the mass of 6-methylpyrimidine, indicating the loss of the halogen from my starting material. What causes this dehalogenation?

Answer: This is a common hydrodehalogenation side reaction. It occurs when the aryl halide starting material is reduced, replacing the halogen atom with a hydrogen atom.

• Causality: This side reaction can be promoted by several factors. It can occur via a competing catalytic cycle where the palladium intermediate undergoes reaction with a hydrogen source in the reaction mixture. The amine base or solvent can sometimes act as the hydride source, particularly at elevated temperatures.

• Mitigation:

  • Optimize Ligand/Catalyst: Using bulky, electron-rich phosphine ligands can sometimes favor the desired cross-coupling pathway over reduction.

  • Control Temperature: Avoid excessively high reaction temperatures, which can accelerate decomposition pathways leading to hydrodehalogenation.

  • Base Selection: The choice of base can be critical. While amines are standard, exploring alternative inorganic bases like K₂CO₃ or Cs₂CO₃ might reduce this side reaction in some systems.

Q3: My reaction with 4-chloro-6-methylpyrimidine is sluggish and produces a black precipitate and multiple unidentified byproducts. What is happening?

Answer: The black precipitate is likely "palladium black," resulting from the decomposition of the Pd(0) catalyst.[3] The sluggish reactivity is due to the inherent stability of the C-Cl bond.

• Causality (Reactivity Trend): The oxidative addition of the aryl halide to the Pd(0) catalyst is often the rate-determining step. The reactivity of halopyrimidines follows the standard trend for aryl halides: I > Br >> Cl.[1][4] Aryl chlorides are significantly less reactive and require more forcing conditions (higher temperatures, stronger bases, specialized ligands), which can also promote catalyst decomposition and other side reactions.[5]

• Causality (Catalyst Decomposition): Pyrimidine's nitrogen atoms can coordinate to the palladium center, potentially altering its catalytic activity or leading to inactive complexes.[1] At high temperatures, this interaction, combined with impurities or solvent effects, can lead to the aggregation and precipitation of elemental palladium.

• Mitigation:

  • Switch to a More Reactive Halide: If possible, using 4-iodo- or 4-bromo-6-methylpyrimidine will result in a much more efficient reaction under milder conditions.

  • Use Specialized Catalysts/Ligands: For aryl chlorides, catalyst systems employing bulky, electron-rich phosphine ligands (e.g., XPhos) or N-heterocyclic carbenes (NHCs) are often required to facilitate the difficult oxidative addition step.[5]

Part 2: Analytical Characterization & Troubleshooting Guides

Guide 1: Spectroscopic Identification of Key Byproducts

Accurate identification is the first step in troubleshooting. Use the following data to distinguish your target product from common impurities.

Table 1: Mass Spectrometry Data for Common Species

Compound	Structure	Expected Molecular Ion (M+) [m/z]	Isotopic Pattern Notes
4-Ethynyl-6-methylpyrimidine (Product)	C₇H₆N₂	118.05	---
4-Iodo-6-methylpyrimidine (Precursor)	C₅H₅IN₂	220.95	Characteristic strong M+1 peak for Iodine.
4-Bromo-6-methylpyrimidine (Precursor)	C₅H₅BrN₂	171.96 / 173.96	M+ and M+2 peaks in ~1:1 ratio for Bromine.
4-Chloro-6-methylpyrimidine (Precursor)	C₅H₅ClN₂	128.02 / 130.01	M+ and M+2 peaks in ~3:1 ratio for Chlorine.
Alkyne Homocoupling Product (Glaser)	C₆H₆Si₂ (from TMS-acetylene)	170.28 (as bis-TMS-butadiyne)	Depends on alkyne used. Shown for TMS-acetylene.

| Dehalogenated Precursor | C₅H₆N₂ (6-methylpyrimidine) | 94.05 | --- |

Table 2: Comparative ¹H and ¹³C NMR Chemical Shifts (Illustrative, in CDCl₃) Chemical shifts are estimates and can vary based on solvent and substituents.

Position	4-Ethynyl-6-methylpyrimidine (Product)	4-Halo-6-methylpyrimidine (Precursor)	Alkyne Homocoupling Product
¹H: Pyrimidine H-2	~8.9 ppm (s)	~8.8 ppm (s)	N/A
¹H: Pyrimidine H-5	~7.3 ppm (s)	~7.2 ppm (s)	N/A
¹H: Methyl (-CH₃)	~2.6 ppm (s)	~2.6 ppm (s)	N/A
¹H: Ethynyl (-C≡CH)	~3.2 ppm (s)	N/A	N/A (or TMS signal if protected)
¹³C: Pyrimidine C-2	~158 ppm	~158 ppm	N/A
¹³C: Pyrimidine C-4	~150 ppm	~165 ppm (highly dependent on halogen)	N/A
¹³C: Pyrimidine C-5	~120 ppm	~118 ppm	N/A
¹³C: Pyrimidine C-6	~165 ppm	~164 ppm	N/A
¹³C: Methyl (-CH₃)	~24 ppm	~24 ppm	N/A

| ¹³C: Alkyne (-C≡CH) | ~83 ppm, ~79 ppm | N/A | ~70-80 ppm |

Guide 2: Protocol for Minimizing Alkyne Homocoupling

This protocol describes a copper-free Sonogashira coupling, which is highly effective at preventing the formation of Glaser byproducts.[1]

Experimental Protocol: Copper-Free Sonogashira Coupling

• Glassware Preparation: Thoroughly dry all glassware in an oven at >120 °C overnight and allow to cool in a desiccator.

• Reagent Preparation:

  • Place 4-bromo-6-methylpyrimidine (1.0 equiv), Pd(PPh₃)₄ (0.05 equiv), and a magnetic stir bar into a flame-dried Schlenk flask.

  • Seal the flask with a septum.

• Inert Atmosphere: Evacuate the flask and backfill with high-purity argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.[3]

• Solvent and Reagent Addition:

  • Add degassed solvent (e.g., 1:1 Dioxane:Triethylamine) via syringe. Degas the solvent by bubbling argon through it for at least 30 minutes prior to use.

  • Add the terminal alkyne (e.g., Trimethylsilylacetylene, 1.2 equiv) via syringe.

• Reaction:

  • Heat the reaction mixture to the desired temperature (e.g., 80-100 °C for a bromide precursor).[6]

  • Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS.

• Work-up:

  • Once the starting material is consumed, cool the reaction to room temperature.

  • Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the palladium catalyst.

  • Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Concentrate the solvent under reduced pressure and purify the crude product by column chromatography on silica gel.

Part 3: Visualization of Key Processes

Diagram 1: Sonogashira Catalytic Cycle

Caption: The catalytic cycles of the copper-co-catalyzed Sonogashira reaction.

Diagram 2: Glaser Homocoupling Side Reaction

Caption: Pathway for the undesired Glaser homocoupling of terminal alkynes.

Diagram 3: Analytical Workflow for Byproduct Characterization

Caption: A systematic workflow for the separation and analysis of reaction byproducts.

References

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. books.rsc.org [books.rsc.org]
• 6. Reddit - Please wait for verification [reddit.com]

Technical Support Center: Optimizing Click Chemistry with 4-Ethynyl-6-methylpyrimidine

Welcome to the technical support hub for optimizing copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions involving 4-ethynyl-6-methylpyrimidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs). Our goal is to empower you with the knowledge to overcome common experimental challenges and achieve high yields and purity in your click chemistry endeavors.

The copper(I)-catalyzed reaction between an azide and a terminal alkyne is a cornerstone of click chemistry, celebrated for its efficiency, high regioselectivity for the 1,4-disubstituted 1,2,3-triazole, and broad functional group tolerance.[1] This reaction, in contrast to the uncatalyzed thermal Huisgen cycloaddition which often requires harsh conditions and results in a mixture of regioisomers, proceeds readily at room temperature.[1][2]

However, even with a seemingly straightforward reaction, challenges can arise, particularly when working with heteroaromatic alkynes like 4-ethynyl-6-methylpyrimidine. This guide will address specific issues you may encounter and provide actionable solutions based on established scientific principles.

Troubleshooting Guide: Question & Answer Format

This section addresses specific issues that may arise during your click chemistry experiments with 4-ethynyl-6-methylpyrimidine, presented in a direct question-and-answer format.

Low or No Product Yield

Q1: My click reaction with 4-ethynyl-6-methylpyrimidine is resulting in low or no yield. What are the primary factors I should investigate?

A1: Low or non-existent product yield is a common frustration that can stem from several sources. A systematic approach to troubleshooting is crucial. Here are the most probable causes and their solutions:

• Inactive Copper Catalyst: The active catalyst in CuAAC is Copper(I) (Cu(I)).[3] This oxidation state is prone to oxidation to the inactive Copper(II) (Cu(II)) state, especially in the presence of oxygen.[4][5]

  • Solution:

    • Use a Reducing Agent: Always include a reducing agent like sodium ascorbate to generate and maintain the active Cu(I) species in situ from a Cu(II) salt such as copper(II) sulfate (CuSO₄).[3][4][6] It is recommended to use a freshly prepared solution of sodium ascorbate.[5]

    • Deoxygenate Your Reaction: Before initiating the reaction, thoroughly degas your solvents and reaction mixture by bubbling with an inert gas like nitrogen or argon for 10-15 minutes.[3][5] Maintaining the reaction under an inert atmosphere is also beneficial.[5]

• Ligand Issues: Ligands play a critical role in stabilizing the Cu(I) catalyst, preventing its oxidation and disproportionation, and accelerating the reaction rate.[4][7] An inappropriate choice or incorrect ratio of ligand to copper can lead to poor outcomes.

  • Solution:

    • Choose the Right Ligand: For reactions in aqueous or partially aqueous systems, water-soluble ligands like THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) and BTTAA are recommended.[4][8] For organic solvents, TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine) is a common choice.[3]

    • Optimize Ligand-to-Copper Ratio: A typical ligand-to-copper ratio is between 1:1 and 5:1.[4][5] It is often beneficial to pre-mix the copper salt and the ligand before adding them to the reaction mixture.[4][5]

• Substrate-Specific Issues with 4-Ethynyl-6-methylpyrimidine: The nitrogen atoms in the pyrimidine ring can potentially coordinate with the copper catalyst, potentially inhibiting its catalytic activity.

  • Solution:

    • Increase Catalyst and Ligand Loading: If you suspect catalyst inhibition, a modest increase in the concentration of the copper-ligand complex may be necessary.

    • Consider a Sacrificial Additive: In some cases, the addition of a sacrificial metal ion like Zn(II) or Ni(II) can help by preferentially coordinating with the inhibitory sites on the substrate, leaving the copper catalyst free to participate in the cycloaddition.[4]

• Incorrect Reagent Stoichiometry: The ratio of your azide to 4-ethynyl-6-methylpyrimidine is a critical parameter.

  • Solution: While a 1:1 stoichiometry is often the starting point, using a slight excess (e.g., 1.1 to 2-fold) of one of the reactants (typically the less valuable or more soluble one) can drive the reaction to completion.[4]

• Impure Reagents or Solvents: The purity of your starting materials, including the azide, 4-ethynyl-6-methylpyrimidine, and solvents, can significantly affect the reaction's success.

  • Solution: Ensure you are using high-purity reagents and solvents. If impurities are suspected, purification of the starting materials is recommended.[4]

A logical workflow for troubleshooting low or no product yield is visualized below.

Caption: A troubleshooting workflow for low-yield CuAAC reactions.

Presence of Side Products

Q2: My reaction is producing significant side products, complicating purification. What are the common side reactions and how can I minimize them?

A2: The most common side reaction in CuAAC is the oxidative homocoupling of the alkyne, often referred to as Glaser coupling.[5] This results in the formation of a diacetylene byproduct.

• Cause: This side reaction is promoted by the presence of oxygen, which oxidizes the Cu(I) catalyst.

• Solution:

  • Rigorous Deoxygenation: As with preventing catalyst deactivation, ensuring your reaction mixture and solvents are thoroughly deoxygenated is the most effective way to minimize Glaser coupling.[5]

  • Sufficient Reducing Agent: Maintaining an adequate concentration of sodium ascorbate throughout the reaction will help to keep the copper in its +1 oxidation state and suppress oxidative side reactions.

Solvent and Temperature Considerations

Q3: What is the optimal solvent and temperature for the click reaction with 4-ethynyl-6-methylpyrimidine?

A3: The choice of solvent and temperature can significantly influence the reaction rate and yield.

• Solvent:

  • A variety of solvents can be used for CuAAC reactions, including DMF, DMSO, t-butanol/water mixtures, and others.[3][5] The choice often depends on the solubility of your specific azide and 4-ethynyl-6-methylpyrimidine.

  • For substrates with poor solubility, co-solvents like DMSO or DMF (up to 10%) can be beneficial in aqueous reactions.[9]

  • Interestingly, water has been shown to have an accelerating effect on the reaction rate in some cases.[6]

• Temperature:

  • CuAAC reactions are typically performed at room temperature.[4]

  • For sterically hindered substrates or if the reaction is sluggish, gentle heating (e.g., 40-60 °C) can increase the reaction rate and yield.[3][4] However, be aware that higher temperatures can also promote the degradation of sensitive substrates.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of the copper catalyst in the CuAAC reaction?

A1: The copper(I) catalyst is essential for the CuAAC reaction. It coordinates with the terminal alkyne, lowering the pKa of the acetylenic proton and facilitating the formation of a copper acetylide intermediate.[10] This intermediate then readily reacts with the azide, leading to the formation of the stable 1,4-disubstituted 1,2,3-triazole ring.[3][] The catalyzed reaction is significantly faster (by a factor of 10⁶ to 10⁷) than the uncatalyzed thermal reaction.[6][12]

Q2: Why is a ligand necessary for the CuAAC reaction?

A2: While the reaction can proceed without a ligand, their use is highly recommended. Ligands serve several crucial functions:

• Stabilize Cu(I): They protect the catalytically active Cu(I) from oxidation and disproportionation into Cu(0) and Cu(II).[7]

• Increase Solubility: Ligands can improve the solubility of the copper catalyst in the reaction medium.[3]

• Accelerate the Reaction: Many ligands have been shown to significantly accelerate the rate of the CuAAC reaction.[3][12]

Q3: How do I monitor the progress of my click reaction?

A3: The progress of the reaction can be monitored by standard analytical techniques such as:

• Thin-Layer Chromatography (TLC): A quick and easy way to qualitatively assess the consumption of starting materials and the formation of the product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides more detailed information on the conversion and can help identify any side products.

Q4: What are some general considerations for the purification of the pyrimidine-containing triazole product?

A4: The purification strategy will depend on the specific properties of your product. Common methods include:

• Extraction: If the product has good solubility in an organic solvent that is immiscible with water, a simple liquid-liquid extraction can be effective for removing water-soluble reagents like the copper catalyst and sodium ascorbate.[3]

• Column Chromatography: For more challenging separations or to achieve high purity, silica gel column chromatography is a standard technique.

• Precipitation/Crystallization: If the product is a solid and has suitable solubility properties, precipitation or recrystallization can be an efficient purification method.

Experimental Protocols

General Protocol for CuAAC with 4-Ethynyl-6-methylpyrimidine

This protocol provides a starting point for optimizing your reaction. The concentrations and reaction times may need to be adjusted based on your specific azide.

Materials:

• 4-Ethynyl-6-methylpyrimidine

• Azide of interest

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA) or other suitable ligand

• Solvent (e.g., DMF, t-BuOH/water 1:1)

• Inert gas (Nitrogen or Argon)

Procedure:

• Reagent Preparation:

  • Prepare stock solutions of your azide and 4-ethynyl-6-methylpyrimidine in a suitable solvent.

  • Prepare a stock solution of CuSO₄·5H₂O (e.g., 50 mM in water).[5]

  • Prepare a stock solution of the ligand (e.g., TBTA, 50 mM in DMF/t-BuOH 1:4).[5]

  • Prepare a fresh stock solution of sodium ascorbate (e.g., 1 M in water).[5]

• Reaction Setup:

  • In a reaction vessel, combine the 4-ethynyl-6-methylpyrimidine (1.0 equivalent) and the azide (1.1 equivalents).

  • Add the chosen solvent.

  • In a separate tube, pre-mix the CuSO₄ solution (0.01-0.05 equivalents) and the ligand solution (0.05-0.25 equivalents).[4]

  • Add the copper/ligand mixture to the reaction vessel.

  • Degas the reaction mixture by bubbling with nitrogen or argon for 10-15 minutes.[3]

• Reaction Initiation and Monitoring:

  • Add the freshly prepared sodium ascorbate solution (0.1-0.2 equivalents) to initiate the reaction.[3][5]

  • Stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C).[3]

  • Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup and Purification:

  • Upon completion, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine to remove the catalyst and other water-soluble components.[3]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[3]

  • Purify the crude product by a suitable method such as column chromatography, precipitation, or crystallization.

A visual representation of the general workflow is provided below.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Click Chemistry [organic-chemistry.org]
• 7. scispace.com [scispace.com]
• 8. interchim.fr [interchim.fr]
• 9. jenabioscience.com [jenabioscience.com]
• 10. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Palladium Catalyst Deactivation in Pyrimidine Synthesis

Welcome to the Technical Support Center. As application scientists and drug development professionals, we know that incorporating pyrimidine scaffolds via palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig) is a cornerstone of medicinal chemistry. However, pyrimidines present a unique set of physicochemical challenges. Their strong σ-donating nitrogen lone pairs, combined with highly variable ring electronics, frequently lead to catalyst poisoning, off-cycle intermediate trapping, and rapid catalyst degradation[1].

This guide provides field-proven, mechanistically grounded solutions to diagnose and resolve palladium deactivation in your pyrimidine workflows.

Pathway Analysis: Mechanisms of Catalyst Failure

To troubleshoot effectively, you must first understand where your catalytic cycle is breaking down. The diagram below maps the critical divergence points where active palladium species are lost to deactivation pathways.

Mechanisms of Palladium Catalyst Deactivation in Pyrimidine Cross-Coupling Reactions.

Frequently Asked Questions (FAQs)

Q1: My Suzuki-Miyaura coupling with 2-chloropyrimidine stalls at 20-30% conversion, and a black precipitate forms. What is the mechanism of this failure? A1: The black precipitate is Palladium Black , an inactive aggregate of Pd(0) that forms when the catalyst falls off the catalytic cycle[2]. This is a symptom of substrate-induced catalyst poisoning. While electron-deficient 2-chloropyrimidines undergo relatively facile oxidative addition, the resulting Pd(II) intermediate is highly susceptible to coordination by the basic nitrogen lone pairs of the unreacted pyrimidine substrate. This displaces your phosphine ligands, forming a stable, off-cycle bis-pyrimidine Pd(II) complex (substrate inhibition)[3]. Any unligated Pd(0) left in solution rapidly aggregates into Pd black[4].

• The Causality-Driven Solution: You must sterically block multiple pyrimidines from coordinating to the palladium center. Switch to a highly electron-rich, bulky dialkylbiaryl phosphine ligand like XPhos or RuPhos [5]. The immense steric bulk of these ligands prevents the formation of inactive bis-heterocycle palladium complexes, keeping the catalyst securely on cycle[1].

Q2: I am coupling a pyrimidine-5-boronic acid, but LC-MS shows massive amounts of the debrominated/deboronated pyrimidine instead of the cross-coupled product. How do I prevent this? A2: You are observing protodeboronation , a destructive side reaction where the boronic acid is cleaved to yield the proto-arene. Heteroaryl boronic acids are notoriously susceptible to this. While traditionally viewed as a base-catalyzed hydrolysis, recent mechanistic studies reveal a highly active palladium-catalyzed protodeboronation pathway [6]. Counterintuitively, the very bulky ligands (e.g., P(t-Bu)3 or JohnPhos) typically used to force difficult couplings can actually promote this palladium-catalyzed degradation by favoring an unstable post-transmetalation intermediate[7].

• The Causality-Driven Solution: First, switch to a more sterically compact ligand like PCy3 or CyJohnPhos , which favors the formation of a stable palladium-boron intermediate and suppresses the deboronation pathway[6]. Second, convert your unstable pyrimidine boronic acid into a MIDA boronate or a potassium trifluoroborate (BF3K) salt. These sp3-hybridized boron species act as slow-release reservoirs, keeping the concentration of the active boronic acid low and minimizing degradation[8].

Q3: What are the best ligands for overcoming oxidative addition barriers in Buchwald-Hartwig aminations of electron-rich vs. electron-deficient pyrimidines? A3: In Buchwald-Hartwig aminations, the electronic nature of the pyrimidine dictates the rate-limiting step[9].

• Electron-Deficient Pyrimidines (e.g., 2-chloro-5-fluoropyrimidine): Oxidative addition is fast, but reductive elimination is sluggish. Use BrettPhos or RuPhos , which provide the necessary steric bulk to force rapid reductive elimination before side reactions occur[5].

• Electron-Rich Pyrimidines (e.g., 2-chloro-4,6-dimethoxypyrimidine): Oxidative addition is the rate-limiting step due to the increased electron density on the ring. Use tBuBrettPhos or tBuXPhos . The highly electron-donating tert-butyl groups increase the electron density at the palladium center, significantly accelerating the oxidative addition into the strong C-Cl bond[10].

Data Presentation: Ligand & Condition Matrix for Pyrimidine Synthesis

Use this matrix to match your specific pyrimidine structural challenge with the optimal catalytic system.

Substrate Challenge	Recommended Ligand	Precatalyst	Optimal Base	Solvent System
Electron-Deficient Pyrimidine Halide	XPhos or RuPhos	Pd2(dba)3 or Pd(OAc)2	K3PO4	1,4-Dioxane / H2O (10:1)
Electron-Rich Pyrimidine Halide	tBuXPhos or tBuBrettPhos	Pd(OAc)2	Cs2CO3	Toluene or t-Amyl Alcohol
Pyrimidine Boronic Acid (Prone to PDB)	PCy3 or CyJohnPhos	Pd(OAc)2	KF or K2HPO4	THF / H2O (mild temps, 40°C)
Amination (Buchwald-Hartwig)	BrettPhos or RuPhos	Pd(cinnamyl)Cl dimer	LiHMDS or NaOtBu	1,4-Dioxane

Experimental Protocols: Self-Validating Microscale Optimization

To establish a trustworthy, reproducible process, you must validate why a reaction is failing before scaling up. This protocol utilizes a "Minus-Palladium" control to definitively diagnose the source of protodeboronation and catalyst poisoning[6].

Objective: Identify the optimal conditions to prevent catalyst poisoning and protodeboronation when coupling a challenging pyrimidine substrate.

Step 1: Catalyst/Ligand Preparation

• In a nitrogen-filled glovebox, prepare a stock solution of your precatalyst (e.g., Pd(OAc)2, 5 mol%) and ligand (e.g., PCy3, 10 mol%) in anhydrous THF.

• Stir for 30 minutes at room temperature to ensure complete pre-activation and formation of the active Pd(0)L_n species.

Step 2: Reaction Assembly (The Test Array) Set up three parallel 2 mL microwave vials with magnetic stir bars:

• Vial A (Standard Reaction): Add pyrimidine halide (1.0 equiv), heteroaryl boronic acid (1.2 equiv), and K3PO4 (2.0 equiv).

• Vial B (The "Minus-Palladium" Control): Add pyrimidine halide (1.0 equiv), heteroaryl boronic acid (1.2 equiv), and K3PO4 (2.0 equiv). Do not add the palladium/ligand stock solution.

• Vial C (The Masked Boron Control): Add pyrimidine halide (1.0 equiv), pyrimidine MIDA boronate (1.2 equiv), and K3PO4 (2.0 equiv).

Step 3: Initiation

• Add the Pd/Ligand stock solution to Vials A and C. Add an equivalent volume of plain THF to Vial B.

• Add degassed water (10% v/v) to all vials to aid in base solubility and transmetalation.

• Seal the vials and heat to 60°C for 4 hours.

Step 4: LC-MS Monitoring & Causality Diagnosis Quench an aliquot from each vial with acetonitrile and analyze via LC-MS:

• If Vial A shows protodeboronation but Vial B does not: The degradation is Palladium-Catalyzed . Your ligand is likely too bulky (e.g., P(t-Bu)3), forcing an unstable transmetalation intermediate. Switch to a more compact ligand like PCy3[7].

• If Vial B shows protodeboronation: The degradation is Base-Catalyzed . Switch to a milder base (e.g., KF) or lower the reaction temperature.

• If Vial C succeeds while Vial A fails: The free boronic acid is degrading too rapidly. Proceed with the MIDA boronate or BF3K salt strategy for scale-up[8].

References

• New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. The Journal of Organic Chemistry (ACS Publications).[Link]

• Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. Molecules (MDPI).[Link]

• Bulky phosphine ligands promote palladium-catalyzed protodeboronation. OSTI / The Matter Blotter.[Link]

• Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews (RSC Publishing).[Link]

• Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Journal of the American Chemical Society.[Link]

• Palladium-Catalysed sp3-sp2 Suzuki-Miyaura Cross-Coupling of Secondary Heterocyclic Boronates. White Rose eTheses Online.[Link]

• Poisoning and deactivation of palladium catalysts. Journal of Molecular Catalysis A: Chemical.[Link]

Sources

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• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. aspuru.substack.com [aspuru.substack.com]
• 7. osti.gov [osti.gov]
• 8. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Synthesis of 3-aryl-2-phosphinoimidazo[1,2- a ]pyridine ligands for use in palladium-catalyzed cross-coupling reactions - RSC Advances (RSC Publishing) DOI:10.1039/C9RA02200G [pubs.rsc.org]

Technical Support Center: Troubleshooting Homocoupling in 4-Ethynyl-6-methylpyrimidine Cross-Couplings

Overview

4-Ethynyl-6-methylpyrimidine is a highly valuable terminal alkyne building block in medicinal chemistry, frequently utilized in the synthesis of kinase inhibitors and anti-trypanosomal agents (such as pyrazolo[1,5-b]pyridazines)[1]. However, its electron-deficient pyrimidine ring increases the acidity of the terminal alkyne proton. During Sonogashira cross-coupling reactions, this electronic property makes the molecule highly susceptible to oxidative dimerization—known as Glaser-Hay homocoupling —resulting in an unwanted 1,3-diyne byproduct[2].

This guide provides mechanistic insights, step-by-step troubleshooting logic, and field-proven, self-validating protocols to eliminate homocoupling and maximize your cross-coupling yields.

Section 1: Mechanistic Insights & FAQs

Q: Why does 4-Ethynyl-6-methylpyrimidine undergo homocoupling so readily? A: The formation of homocoupled 1,3-diyne byproducts is driven by the oxidative dimerization of the copper acetylide intermediate[2]. Because the pyrimidine ring is strongly electron-withdrawing, the terminal alkyne is easily deprotonated to form the copper acetylide. In the presence of even trace amounts of oxygen, this intermediate undergoes rapid Glaser coupling[3]. Furthermore, oxygen can reoxidize the active Pd(0) species back to Pd(II), which then mediates a secondary, copper-free homocoupling cycle[4].

Q: I am using standard Pd/Cu conditions. How can I suppress the diyne byproduct? A: The bimolecular homocoupling reaction rate is proportional to the square of the alkyne concentration ( k[Alkyne]2 ), whereas the desired cross-coupling is first-order with respect to the alkyne ( k[Alkyne][Pd-Ar] )[2]. Therefore, keeping the instantaneous concentration of 4-Ethynyl-6-methylpyrimidine low is critical. Use a syringe pump to add the alkyne slowly over 2–4 hours. Combined with rigorous degassing, this kinetically favors the cross-coupling pathway.

Q: Can I eliminate copper entirely to prevent this? A: Yes. Copper-free Sonogashira protocols completely circumvent the copper-mediated Glaser coupling pathway[3]. By using electron-rich, bulky phosphine ligands (e.g., XPhos or SPhos) with Pd(OAc)₂, the palladium center becomes electron-rich enough to activate the terminal alkyne directly without requiring a copper transmetalation step[5].

Q: I am performing a copper-free Sonogashira reaction but still observe ~5-10% homocoupling. What is the root cause? A: Even without copper, trace oxygen in the solvent or headspace can oxidize Pd(0) to Pd(II)[6]. This Pd(II) species can coordinate two equivalents of 4-Ethynyl-6-methylpyrimidine, undergo reductive elimination, and form the homocoupled diyne[4]. To counteract this, employ a reducing atmosphere—specifically, a gas mixture of 2% to 5% Hydrogen in Argon or Nitrogen. This dilute hydrogen environment continuously reduces any adventitious Pd(II) back to the catalytically active Pd(0) state, dropping homocoupling to <2%[7][8].

Caption: Competing pathways: Sonogashira cross-coupling vs. Glaser homocoupling.

Section 2: Troubleshooting Logic Workflow

If you detect significant homocoupling (>5%) in your LC-MS or NMR spectra, follow this diagnostic workflow to isolate and eliminate the root cause.

Caption: Step-by-step troubleshooting logic to eliminate terminal alkyne homocoupling.

Section 3: Quantitative Data & Parameter Comparison

The table below summarizes the expected impact of various reaction parameters on the yield of the homocoupled 1,3-diyne byproduct when reacting 4-Ethynyl-6-methylpyrimidine.

Reaction Condition	Catalyst System	Atmosphere	Alkyne Addition Method	Typical Homocoupling Yield
Standard Sonogashira	Pd(PPh₃)₂Cl₂ / CuI	N₂ (Standard Schlenk)	Bolus (All at once)	15 – 30%
Copper-Free	Pd(OAc)₂ / XPhos	Ar (Degassed)	Bolus (All at once)	5 – 10%
Copper-Free + Slow Add	Pd(OAc)₂ / XPhos	Ar (Degassed)	Syringe Pump (4h)	2 – 5%
Reductive Atmosphere	Pd(PPh₃)₄	2% H₂ in Ar	Bolus (All at once)	< 2%

Section 4: Self-Validating Experimental Protocols

Protocol A: Copper-Free Sonogashira with Syringe Pump Addition

This protocol leverages kinetic control to favor cross-coupling over bimolecular homocoupling[2].

• Reagent Preparation (Degassing):

  • Action: Transfer your solvent (e.g., THF or Toluene) and amine base (e.g., Diisopropylamine) to a Schlenk flask. Subject the mixture to three consecutive freeze-pump-thaw cycles.

  • Causality: Rigorously removes dissolved oxygen that would otherwise oxidize Pd(0) to Pd(II), which initiates the homocoupling cycle.

• Catalyst Activation:

  • Action: Under an Argon atmosphere, add the aryl halide (1.0 equiv), Pd(OAc)₂ (2 mol%), and XPhos (4 mol%). Stir at room temperature for 10 minutes.

  • Causality: Allows the formation of the active, electron-rich L₂Pd(0) complex necessary to undergo oxidative addition into the aryl halide without copper assistance.

• Alkyne Addition:

  • Action: Dissolve 4-Ethynyl-6-methylpyrimidine (1.2 equiv) in 5 mL of degassed solvent. Add this solution dropwise to the reaction mixture via a syringe pump over 3 to 4 hours.

  • Causality: Maintains a low steady-state concentration of the alkyne. Since homocoupling is second-order with respect to alkyne concentration, this kinetically starves the homocoupling pathway.

• Validation Check:

  • Action: Analyze the crude mixture via LC-MS.

  • Self-Validation: The desired cross-coupled product should be the dominant peak. If a peak corresponding to the 1,3-diyne mass ( M=234.26 g/mol for the homocoupled 4-Ethynyl-6-methylpyrimidine) exceeds 5% relative area, verify the integrity of your inert atmosphere and reduce the syringe pump addition rate by an additional 50%.

Protocol B: Reductive Atmosphere Sonogashira (Dilute H₂)

This protocol utilizes a thermodynamic safeguard to keep Palladium in its active catalytic state[8].

• Atmosphere Setup:

  • Action: Set up the reaction in a sealed vessel. Purge the headspace with a certified, non-combustible gas mixture of 2% Hydrogen in Argon (or Nitrogen). Maintain this atmosphere via a balloon or a low-pressure manifold.

  • Causality: The dilute hydrogen acts as a mild reducing agent. It continuously regenerates the active Pd(0) catalyst from any adventitious Pd(II) formed via trace oxygen exposure, effectively shutting down the oxidative homocoupling pathway[4].

• Reaction Execution:

  • Action: Add the aryl halide, Pd catalyst, and base. 4-Ethynyl-6-methylpyrimidine can now be added as a bolus (all at once) since the oxidative pathway is chemically blocked.

• Validation Check:

  • Action: Monitor the reaction via TLC.

  • Self-Validation: The 1,3-diyne byproduct is highly non-polar and strongly UV-active, running near the solvent front in standard EtOAc/Hexane gradients. A clean baseline with no fast-running UV spot confirms the reductive atmosphere successfully protected the Pd(0) species.

References

• Wikipedia Contributors. "Sonogashira coupling". Wikipedia, The Free Encyclopedia. URL: [Link]

• Elangovan, A., Wang, Y.-H., & Ho, T.-I. "Sonogashira Coupling Reaction with Diminished Homocoupling". Organic Letters (2003). URL: [Link]

• Mohajer, F., et al. "Copper-free Sonogashira cross-coupling reactions: an overview". RSC Advances (2021). URL: [Link]

• Journal of Medicinal Chemistry. "Selectivity and Physicochemical Optimization of Repurposed Pyrazolo[1,5-b]pyridazines for the Treatment of Human African Trypanosomiasis" (2019). URL: [Link]

• ACS Catalysis. "New Mechanistic Insights into the Copper-Free Heck–Cassar–Sonogashira Cross-Coupling Reaction" (2023). URL: [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. Sonogashira Coupling Reaction with Diminished Homocoupling [organic-chemistry.org]
• 5. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scaling Up the Synthesis of 4-Ethynyl-6-methylpyrimidine

Welcome to the technical support center for the synthesis and scale-up of 4-ethynyl-6-methylpyrimidine. This guide is designed for researchers, chemists, and process development professionals engaged in library production and medicinal chemistry. Here, we address common challenges and provide practical, field-tested solutions to streamline your workflow, enhance yield, and ensure process robustness when moving from bench-scale to library production volumes.

Overview of the Synthetic Strategy

The synthesis of 4-ethynyl-6-methylpyrimidine is most reliably achieved via a two-step sequence:

• Sonogashira Coupling: A palladium- and copper-catalyzed cross-coupling of a suitable precursor, 4-chloro-6-methylpyrimidine, with a protected acetylene equivalent, typically trimethylsilylacetylene (TMS-acetylene). Using a protected alkyne is crucial to prevent side reactions, particularly homocoupling.[1][2]

• Deprotection: Removal of the trimethylsilyl (TMS) protecting group to yield the terminal alkyne, 4-ethynyl-6-methylpyrimidine. This step is typically accomplished under mild basic or fluoride-mediated conditions.[3]

This approach offers high functional group tolerance and generally proceeds with good yields, making it amenable to scaling. However, several factors require careful control during scale-up to maintain efficiency and product quality.

General Synthesis Workflow

Below is a diagram illustrating the key stages in the production of 4-ethynyl-6-methylpyrimidine.

Caption: A decision tree for systematically troubleshooting low-yield reactions.

Q2: I'm seeing a significant amount of a byproduct that appears to be the dimer of TMS-acetylene. How can I prevent this?

Answer: This byproduct is the result of Glaser or homocoupling, the most common side reaction in Sonogashira couplings. [4]It is primarily driven by the copper co-catalyst in the presence of oxygen. When scaling up, this issue can be exacerbated by inefficient stirring or less effective deoxygenation of larger volumes.

• Minimize Oxygen: This is the first and most important step. Improve your degassing procedure. For larger scales, sparging with argon for 1-2 hours is more practical than freeze-pump-thaw.

• Reduce Copper Loading: High concentrations of the copper co-catalyst can accelerate homocoupling. Try reducing the CuI loading to the minimum effective amount (e.g., 1-2 mol%).

• Slow Addition of Alkyne: At scale, add the TMS-acetylene to the reaction mixture slowly via a syringe pump over 1-2 hours. This keeps the instantaneous concentration of the alkyne low, favoring the cross-coupling pathway over homocoupling.

• Consider a Copper-Free Protocol: For particularly sensitive substrates or when homocoupling is persistent, copper-free Sonogashira protocols are highly effective. [5]These systems often require a different ligand or a higher catalyst loading but completely eliminate the primary pathway for Glaser coupling. [4][6]

Q3: My TMS deprotection step is either incomplete or leads to product degradation. How can I optimize this?

Answer: The choice of deprotection method is critical for preserving the final product.

• Incomplete Deprotection:

  • Using K₂CO₃ in Methanol: This is a common and cost-effective method for scale-up. If it's incomplete, ensure the K₂CO₃ is finely powdered and that the reaction is stirred vigorously to overcome solubility issues. You may also need to gently heat the mixture (e.g., to 40 °C) or increase the reaction time.

  • Using TBAF (Tetrabutylammonium Fluoride): While effective, TBAF can be basic and may cause side reactions if not used carefully. Ensure you are using a stoichiometric amount and that the reaction is monitored closely by TLC or LC-MS to avoid over-reaction.

• Product Degradation:

  • The ethynylpyrimidine core can be sensitive to harsh conditions. If you observe degradation, switch to a milder deprotection method. Catalytic amounts of silver salts (e.g., AgNO₃) have been shown to selectively deprotect TMS acetylenes under very mild conditions. [3]Another option is using a milder base or running the reaction at a lower temperature (0 °C to room temperature).

Q4: Column chromatography is not practical for purifying my multi-gram batch. What are my options?

Answer: For library production, scalable purification methods are essential.

• Crystallization: This is the ideal method for large-scale purification. After the deprotection step and initial workup, perform a solvent screen to find a system from which your product will crystallize. Common choices include mixtures of heptane/ethyl acetate, toluene, or isopropanol/water.

• Distillation: 4-Ethynyl-6-methylpyrimidine is a relatively low molecular weight compound. If it is a liquid or a low-melting solid, vacuum distillation could be a viable and highly effective purification method.

• Preparative HPLC: While still a form of chromatography, automated preparative HPLC can be used to process large quantities of material for high-purity library compounds, though it is more resource-intensive than crystallization. [7]

Frequently Asked Questions (FAQs)

Q: How do I synthesize the starting material, 4-chloro-6-methylpyrimidine, at scale?

A: The most common precursor is 2-amino-4-hydroxy-6-methylpyrimidine, which is commercially available. The hydroxyl group is converted to a chloride using a chlorinating agent. For large-scale synthesis, phosphorus oxychloride (POCl₃) is typically used. [8][9]The reaction involves heating the starting material in excess POCl₃, often with a catalytic amount of an organic base like triethylamine. [10]After the reaction is complete, the excess POCl₃ must be carefully quenched and removed. This procedure should only be performed by experienced chemists in a well-ventilated fume hood due to the hazardous nature of POCl₃.

Q: How critical is the choice of palladium catalyst and ligand?

A: For many standard Sonogashira reactions, common catalysts like Pd(PPh₃)₂Cl₂ or Pd(PPh₃)₄ are effective. [11]The triphenylphosphine ligands are generally robust. However, for challenging couplings or when trying to lower catalyst loading at scale, using more specialized phosphine ligands (e.g., cataCXium® A) can improve reaction rates and yields, especially in copper-free systems. [12] Q: What is the best way to monitor reaction progress at a larger scale?

A: While TLC is useful for quick checks, it can be difficult to get representative samples from a large, heterogeneous reaction vessel.

• LC-MS (Liquid Chromatography-Mass Spectrometry): This is the preferred method. Withdraw a small, quenched aliquot from the reaction mixture at regular intervals (e.g., every hour). It provides a clear picture of the consumption of starting material and the formation of the product and key byproducts.

• In-situ IR Spectroscopy: For advanced process development, in-situ IR probes can monitor the reaction in real-time by tracking the disappearance of the alkyne C-H stretch (for terminal alkynes) or other key vibrational bands.

Q: What are the stability and storage recommendations for 4-ethynyl-6-methylpyrimidine?

A: Terminal alkynes can be susceptible to oxidative degradation and polymerization over time, sometimes catalyzed by trace metals. Once purified, 4-ethynyl-6-methylpyrimidine should be stored as a solid under an inert atmosphere (argon or nitrogen) in a freezer (-20 °C) to maximize its shelf life. If it is an oil, dissolving it in a dry, deoxygenated solvent like dioxane or THF for storage as a stock solution can also be effective.

Scalable Experimental Protocols

Protocol 1: Synthesis of 4-Chloro-6-methylpyrimidine

• Setup: In a 1 L three-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel, add 2-amino-4-hydroxy-6-methylpyrimidine (50 g, 0.396 mol).

• Reagent Addition: In a well-ventilated fume hood, carefully add phosphorus oxychloride (POCl₃, 250 mL, 2.68 mol). Begin stirring the slurry.

• Reaction: Slowly add triethylamine (20 mL, 0.143 mol) dropwise via the dropping funnel. The mixture will warm up. After the addition is complete, heat the reaction mixture to reflux (approx. 105-110 °C) and maintain for 4-6 hours, or until the reaction is complete by LC-MS.

• Workup: Cool the mixture to room temperature. Slowly and carefully pour the reaction mixture onto 1 kg of crushed ice with vigorous stirring. This step is highly exothermic and releases HCl gas.

• Neutralization & Extraction: Once the ice has melted, adjust the pH of the aqueous solution to ~8 using a concentrated NaOH solution. Extract the product with ethyl acetate (3 x 400 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product, which can be further purified by vacuum distillation or recrystallization from heptane.

Protocol 2: Sonogashira Coupling (10g Scale)

• Setup: To a 500 mL oven-dried, three-neck flask equipped with a magnetic stirrer, condenser, and nitrogen inlet, add 4-chloro-6-methylpyrimidine (10 g, 70 mmol), Pd(PPh₃)₂Cl₂ (0.98 g, 1.4 mmol, 2 mol%), and CuI (0.27 g, 1.4 mmol, 2 mol%).

• Inerting: Evacuate and backfill the flask with nitrogen three times.

• Solvent/Base Addition: Add degassed anhydrous triethylamine (150 mL) and degassed anhydrous THF (100 mL) via cannula.

• Alkyne Addition: Add trimethylsilylacetylene (11.8 mL, 84 mmol, 1.2 equiv) dropwise over 20 minutes.

• Reaction: Stir the mixture at room temperature for 8-12 hours. Monitor progress by LC-MS.

• Workup: Once complete, concentrate the reaction mixture under reduced pressure. Resuspend the residue in ethyl acetate (200 mL) and filter through a pad of celite to remove catalyst residues.

• Purification: Wash the filtrate with saturated aqueous ammonium chloride (2 x 100 mL) and brine (1 x 100 mL). Dry the organic layer over Na₂SO₄, filter, and concentrate to give the crude protected product, 4-(trimethylsilylethynyl)-6-methylpyrimidine. This is often carried directly to the next step.

Protocol 3: TMS Deprotection

• Setup: Dissolve the crude 4-(trimethylsilylethynyl)-6-methylpyrimidine (assuming ~70 mmol) in methanol (200 mL) in a 500 mL round-bottom flask.

• Reagent Addition: Add finely powdered potassium carbonate (K₂CO₃, 19.3 g, 140 mmol, 2 equiv).

• Reaction: Stir the suspension vigorously at room temperature for 2-4 hours, monitoring by LC-MS until all the starting material is consumed.

• Workup: Filter off the solids and wash with methanol. Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate (200 mL) and wash with water (2 x 100 mL) and brine (1 x 100 mL).

• Final Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the final product, 4-ethynyl-6-methylpyrimidine, by crystallization or vacuum distillation as determined previously.

Table 1: Typical Reaction Parameters

Parameter	Lab Scale (1 mmol)	Library Production (100 mmol)	Key Considerations for Scale-Up
Solvent Volume	5-10 mL	300-500 mL	Ensure efficient stirring; manage solvent cost.
Degassing Method	Freeze-Pump-Thaw (3x)	Argon Sparging (1-2 hr)	Sparging is more practical for large volumes.
Pd Catalyst (mol%)	2-5%	0.5-2%	Optimize to reduce cost; higher purity reagents may allow lower loading.
Cu Catalyst (mol%)	4-5%	1-2%	Reduce to minimize Glaser homocoupling.
Alkyne Addition	All at once	Slow addition via syringe pump	Crucial for suppressing homocoupling side reactions.
Purification	Flash Chromatography	Crystallization / Distillation	Chromatography is not economically viable at scale.

References

• Synthesis of pyrimidine-fused skeletons through copper-catalyzed consecutive Sonogashira coupling and aminocyclization. Organic & Biomolecular Chemistry (RSC Publishing).

• Troubleshooting guide for Sonogashira coupling failures. Benchchem.

• The Ethynyl Group: A Linchpin in Pyrimidine Compound Reactivity and Drug Design. Benchchem.

• New Entry to a Three-Component Pyrimidine Synthesis by TMS−Ynones via Sonogashira Coupling. Organic Letters (ACS Publications).

• Synthesis of pyrimidine-fused skeletons through copper-catalyzed consecutive Sonogashira coupling and aminocyclization. Organic & Biomolecular Chemistry (RSC Publishing).

• Troubleshooting guide for the Sonogashira reaction with ortho-substituted aryl bromides. Benchchem.

• The Sonogashira Coupling. University of Minnesota Libraries.

• Model-Based Scale-Up of a Homogeneously Catalyzed Sonogashira Coupling Reaction in a 3D Printed Continuous-Flow Reactor. ACS Engineering Au.

• Catalytic Activation of Trimethylsilylacetylenes: A One-Pot Route to Unsymmetrical Acetylenes and Heterocycles. The Journal of Organic Chemistry (ACS Publications).

• Sonogashira coupling reactions: Synthesis of 4-substituted-6-methyl-2-(methylthio)pyrimidines catalyzed by Pd–Cu. ResearchGate.

• A Chemoselective Deprotection of Trimethylsilyl Acetylenes Catalyzed by Silver Salts. ResearchGate.

• Large-Scale Sonogashira Coupling for the Synthesis of an mGluR5 Negative Allosteric Modulator. ResearchGate.

• A General Protocol for Robust Sonogashira Reactions in Micellar Medium. SciSpace.

• Catalytic alkynone generation by Sonogashira reaction and its application in three-component pyrimidine synthesis. PubMed.

• 2-Amino-4-chloro-6-methylpyrimidine synthesis. ChemicalBook.

• Copper-free Sonogashira cross-coupling reactions: an overview. PMC - NIH.

• Base-catalyzed addition of silylacetylenes to ketones: a route to protected tertiary propargyl alcohols. RSC Publishing.

• Trimethylsilylacetylene. Wikipedia.

• 4-Chloro-6-ethoxy-2-(methylthio)pyrimidine. MDPI.

• Some Aspects of the Chemistry of Alkynylsilanes. PMC - NIH.

• Sonogashira Coupling. Chemistry LibreTexts.

• Application Notes and Protocols for the Synthesis of 4-Ethyl-6-methylpyrimidine. Benchchem.

• Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. MDPI.

• Synthetic method of 4, 6-dichloro-2-methylpyrimidine. Google Patents.

• Synthesis, characterization and pharmacological studies of some novel pyrimidine derivatives. Der Pharma Chemica.

• A kind of synthetic method of 4- chloro-2-methyl pyrimidine. Google Patents.

• Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances (RSC Publishing).

• 2-Amino-4-chloro-6-methylpyrimidine. Alzchem Group.

• Integrated Platform for Expedited Synthesis–Purification–Testing of Small Molecule Libraries. PMC.

• Hydrophobic alkyl-linked base-modified pyrimidine and 7-deazapurine 2′-deoxyribonucleoside phosphoramidites. RSC Publishing.

• An In-depth Technical Guide on the Physicochemical Properties of 4-Ethyl-6-methylpyrimidine. Benchchem.

• Synthesis and biological evaluation of 6-ethynyluracil, a thiol-specific alkylating pyrimidine. PubMed.

• Purification Protocols for Extracellular Vesicles. PubMed.

• Separation and purification of tricin from an antioxidant product derived from bamboo leaves. PubMed.

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Reference Data & Comparative Studies

Strategic Application of Pyrimidine Analogs in Biological Assays: 4-Ethynyl-6-methylpyrimidine vs. Conventional Alternatives

Executive Summary

The pyrimidine scaffold is a cornerstone of chemical biology, mimicking natural nucleobases to interface with a vast array of enzymatic targets. While conventional pyrimidine analogs like 5-Fluorouracil (5-FU) and 5-ethynyl-2'-deoxyuridine (EdU) act directly as metabolic substrates or inhibitors, 4-Ethynyl-6-methylpyrimidine (4-E-6-MP) occupies a distinct, highly strategic niche. It serves as a modular, bioorthogonal pharmacophore used to engineer highly selective kinase inhibitors and target-identification probes[1]. This guide provides a rigorous comparison of 4-E-6-MP against other pyrimidine analogs, detailing the structural causality behind their distinct roles in biological assays.

Mechanistic Divergence: Structural Causality in Assay Design

To deploy these compounds effectively, researchers must understand the causality between their molecular structure and their biological mechanism of action.

4-Ethynyl-6-methylpyrimidine: The Modular Hinge-Binder

In drug discovery, the pyrimidine core of 4-E-6-MP acts as an ATP-mimetic, anchoring into the hinge region of target kinases[2]. The substituents on this ring dictate both selectivity and functional utility:

• The 6-Methyl Directing Group: The methyl group at the 6-position provides critical steric bulk. During the optimization of pyrazolo[1,5-b]pyridazines, substitutions at the 6-position caused steric clashes in the binding pockets of human kinases like CDK-2 and GSK-3β. This resulted in a complete loss of off-target human kinase activity while maintaining efficacy against target parasite kinases like those in T. b. brucei[2].

• The 4-Ethynyl Handle: The terminal alkyne acts as a bioorthogonal handle. It allows researchers to utilize Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) to rapidly attach diverse chemical moieties—such as functional groups to enhance target specificity in KIF18A inhibitors[3]—without disrupting the fundamental binding mode of the pyrimidine core.

EdU (5-ethynyl-2'-deoxyuridine): The Polymerase Substrate

Unlike 4-E-6-MP, which is a building block for ex vivo synthesis, EdU is a direct nucleoside analog. Its causality relies on hijacking cellular machinery: the 5-ethynyl group is small enough that native DNA polymerases do not distinguish it from native thymidine. It is incorporated directly into replicating DNA during the S-phase, where the alkyne later serves as an in situ target for fluorescent azides in cell proliferation assays.

5-Fluorouracil (5-FU): The Enzymatic Trap

5-FU operates through direct enzymatic blockade. The fluorine atom mimics hydrogen in size but possesses a highly stable C-F bond. When thymidylate synthase attempts to methylate 5-FU, the enzyme cannot abstract the fluorine, resulting in a covalent, dead-end ternary complex that halts DNA synthesis and triggers apoptosis.

Visualizing Mechanistic Pathways

Workflow of CuAAC-mediated probe generation and bioassay screening using 4-E-6-MP.

Mechanistic divergence of pyrimidine analogs in biological assays.

Comparative Performance Data

The following table summarizes the quantitative and qualitative parameters distinguishing 4-E-6-MP from other pyrimidine analogs in biological assays.

Analog	Primary Assay Application	Target Mechanism	Typical Working Concentration	Bioorthogonality	Cellular Toxicity Profile
4-E-6-MP (Derivatives)	Kinase/ATPase Inhibition (e.g., KIF18A)	ATP-competitive hinge binding	1 nM - 10 µM (Post-Click)	High (Alkyne handle)	Target-dependent
EdU	Cell Proliferation / DNA Synthesis	DNA Polymerase substrate	10 µM	High (Alkyne handle)	Low to Moderate (Long-term)
5-FU	Cytotoxicity / Apoptosis	Thymidylate Synthase inhibitor	1 µM - 50 µM	None	High (Broadly cytotoxic)
Imatinib	Tyrosine Kinase Inhibition	BCR-ABL competitive binding	0.1 µM - 1 µM	None	Target-dependent

Self-Validating Experimental Workflows

To ensure scientific integrity, the following protocols highlight the causality behind each experimental step, ensuring the assay acts as a self-validating system.

Protocol 1: Evaluation of 4-E-6-MP Derivatives in KIF18A ATPase Assays

Rationale: KIF18A is a microtubule-dependent kinesin motor protein. ATPase activity is measured to determine the inhibitory potency of 4-E-6-MP derived triazole compounds[3].

• Compound Preparation: Plate 4-E-6-MP derived compounds in a 384-well plate using a 3x dilution scheme in DMSO[3].

• Buffer Formulation: Prepare assay buffer containing 80 mM PIPES (pH 6.9), 1 mM MgCl2, 75 mM KCl, 1 mM EGTA, 1 mM DTT, 0.01% BSA, 0.005% Tween-20, and 1 µM Taxol in H2O[3].

  • Causality Check: Taxol is critical; it stabilizes the microtubules required to stimulate the KIF18A microtubule-dependent ATPase activity[3]. PIPES maintains the optimal physiological pH without chelating the essential Mg2+ ions required for ATP hydrolysis.

• Enzyme Addition: Add 2.5 µL of enzyme mix containing 4 nM hKIF18A (1-374) in the assay buffer to 50 nL of the compound[3].

• Incubation & Detection: Introduce ATP and measure hydrolysis rates via a luminescence readout (e.g., ADP-Glo) to calculate IC50 values.

Protocol 2: EdU Cell Proliferation Assay (Comparative Standard)

Rationale: Unlike 4-E-6-MP which acts as an ex vivo structural building block, EdU is a direct metabolic substrate used in vitro to track DNA synthesis.

• Metabolic Labeling: Incubate live cells with 10 µM EdU for 1-2 hours.

  • Causality Check: The native DNA polymerase incorporates EdU in place of thymidine during the S-phase of the cell cycle.

• Fixation & Permeabilization: Fix cells with 4% paraformaldehyde (PFA) to cross-link proteins, followed by 0.5% Triton X-100. This permeabilizes the membrane, allowing the click-chemistry reagents to access the nuclear DNA.

• CuAAC Detection: Apply a click cocktail comprising PBS, CuSO4 (catalyst), a fluorescent azide (e.g., Alexa Fluor 488 azide), and sodium ascorbate (reducing agent).

  • Causality Check: Ascorbate reduces Cu(II) to the active Cu(I) state, catalyzing the cycloaddition between the incorporated EdU alkyne and the fluorescent azide.

• Imaging: Quantify proliferating cells via fluorescence microscopy or flow cytometry.

References

• Benchchem. "4-Ethynyl-6-methylpyrimidine | 1378261-12-1".
• Google Patents. "WO2025090640A1 - Solid formulations and polymorphic forms of indoline inhibitors of kif18a".
• ACS Publications. "Selectivity and Physicochemical Optimization of Repurposed Pyrazolo[1,5-b]pyridazines for the Treatment of Human African Trypanosomiasis".

Sources

• 1. 4-Ethynyl-6-methylpyrimidine | 1378261-12-1 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2025090640A1 - Solid formulations and polymorphic forms of indoline inhibitors of kif18a - Google Patents [patents.google.com]

Efficacy of different palladium catalysts for Sonogashira coupling with 4-Ethynyl-6-methylpyrimidine

The Sonogashira cross-coupling reaction is a cornerstone methodology for constructing sp–sp² carbon-carbon bonds, widely utilized in the synthesis of complex pharmaceuticals, organic materials, and natural products[1]. When applying this transformation to electron-deficient heterocycles like 4-ethynyl-6-methylpyrimidine—a critical building block for kinase inhibitors and antiparasitic agents like pyrazolo[1,5-b]pyridazines[2]—the choice of palladium catalyst dictates the success or failure of the reaction.

As a Senior Application Scientist, I have compiled this guide to objectively evaluate the efficacy of various palladium catalysts for this specific substrate class, grounding the comparison in mechanistic causality and validated experimental data.

Mechanistic Causality: The Pyrimidine Challenge

Pyrimidines possess strong complexation properties for transition metals due to their basic nitrogen atoms[1]. In a standard Sonogashira reaction, the active Pd(0) catalyst undergoes oxidative addition with an aryl or vinyl halide, followed by transmetalation with a copper acetylide generated from the terminal alkyne, and finally reductive elimination to yield the coupled product[1].

When 4-ethynyl-6-methylpyrimidine is introduced, the pyrimidine nitrogens can competitively coordinate to the palladium center. If the catalyst's ligand environment is too labile, this coordination sequesters the palladium, leading to the precipitation of inactive "palladium black" and halting the catalytic cycle. Therefore, the ideal catalyst must balance robust ligand stabilization with sufficient reactivity to undergo oxidative addition.

Mechanistic overview of the Pd/Cu co-catalyzed Sonogashira coupling cycle.

Objective Catalyst Comparison

Empirical studies comparing common palladium sources—Pd(PPh₃)₄, Pd(OAc)₂, PdCl₂(PPh₃)₂, and Pd₂(dba)₃—reveal significant disparities in reaction rates and yields when coupling functionalized acetylenes[3]. For pyrimidine derivatives specifically, PdCl₂(PPh₃)₂ consistently emerges as the superior catalyst[3][4].

The causality behind this lies in its oxidation state and ligand architecture. PdCl₂(PPh₃)₂ is an air-stable Pd(II) pre-catalyst. Under reaction conditions, it is slowly reduced in situ by the amine base or the alkyne to form the active Pd(0) species. This controlled release maintains a steady, low concentration of active catalyst, which prevents rapid catalyst degradation and suppresses unwanted Glaser homocoupling. Furthermore, the strongly binding triphenylphosphine (PPh₃) ligands prevent the pyrimidine ring from displacing the ligands and poisoning the metal center[1][4].

Quantitative Efficacy Data

Catalyst	Oxidation State	Ligand Environment	Relative Yield / Activity	Mechanistic Advantage / Disadvantage
PdCl₂(PPh₃)₂	Pd(II)	Triphenylphosphine	Excellent (>90%)	Air-stable pre-catalyst; in situ reduction provides steady Pd(0) concentration, minimizing pyrimidine coordination[3][4].
Pd(PPh₃)₄	Pd(0)	Triphenylphosphine	Good (70–85%)	Direct entry to catalytic cycle, but highly sensitive to trace oxygen, leading to rapid deactivation[3].
Pd₂(dba)₃	Pd(0)	Dibenzylideneacetone	Moderate (60–80%)	Bulky, electron-withdrawing dba ligands can retard the oxidative addition step with electron-deficient substrates[3].
Pd(OAc)₂	Pd(II)	Acetate (No Phosphine)	Fair (50–70%)	Requires exogenous ligands; without them, palladium black precipitates rapidly due to pyrimidine sequestration[3].

Self-Validating Experimental Protocol

To ensure reproducibility, the following protocol utilizes PdCl₂(PPh₃)₂ and incorporates visual and analytical validation checkpoints to confirm the integrity of the reaction at each stage.

Step-by-step experimental workflow for Sonogashira cross-coupling.

Step-by-Step Methodology

1. Preparation & Degassing (Crucial for preventing Glaser coupling)

• Action: In an oven-dried Schlenk flask, add 5.0 mL of anhydrous DMF and 5.0 mL of Triethylamine (TEA). Degas the solvent mixture by sparging with ultra-pure Nitrogen or Argon for 15 minutes.

• Validation Check: The solvent must remain perfectly colorless. Any yellowing indicates solvent impurities that could interfere with the catalyst.

2. Catalyst & Substrate Loading

• Action: Under a positive flow of inert gas, add the aryl halide (1.0 equiv, e.g., 1.0 mmol), 4-Ethynyl-6-methylpyrimidine (1.1 equiv, 1.1 mmol), PdCl₂(PPh₃)₂ (0.05 equiv, 5 mol%), and CuI (0.10 equiv, 10 mol%).

• Causality: The slight excess of the ethynylpyrimidine ensures complete consumption of the aryl halide, simplifying downstream purification[5].

3. Reaction Initiation & Monitoring

• Action: Seal the flask and stir the mixture at room temperature (or heat to 60 °C if the aryl halide is unreactive, such as an aryl chloride).

• Validation Check 1 (Color Change): Within 10-15 minutes, the solution should transition from a pale yellow/orange suspension to a darker, homogeneous solution. This visually confirms the in situ reduction of Pd(II) to the active Pd(0) species.

• Validation Check 2 (Precipitation): As the catalytic cycle turns over, a thick white precipitate of triethylammonium halide salt will begin to form. The appearance of this salt is a direct, self-validating indicator that the cross-coupling is actively occurring.

4. Workup & Purification

• Action: Once TLC or LC-MS confirms the disappearance of the aryl halide (typically 2-4 hours), quench the reaction by diluting with Ethyl Acetate (20 mL) and filtering through a short pad of Celite to remove the palladium and copper residues.

• Action: Wash the organic filtrate with water (3 x 20 mL) to remove DMF and amine salts, followed by brine. Dry over anhydrous Na₂SO₄, concentrate in vacuo, and purify via silica gel flash chromatography.

References

• 1

• 2 3.6 4.4

• 5

Sources

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• 5. journals.iucr.org [journals.iucr.org]
• 6. BJOC - Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids [beilstein-journals.org]

Click chemistry vs. other bioconjugation techniques for pyrimidine labeling

The precise tracking of nucleic acid synthesis is a foundational technique in oncology, developmental biology, and drug discovery. For decades, the incorporation of pyrimidine analogs into newly synthesized DNA or RNA has been the standard method for quantifying cell proliferation.

Historically, 5-bromo-2'-deoxyuridine (BrdU) immunodetection was the undisputed gold standard. However, the introduction of bioorthogonal click chemistry—specifically the use of 5-ethynyl-2'-deoxyuridine (EdU)—has fundamentally disrupted bioconjugation workflows. By eliminating the need for destructive DNA denaturation, click chemistry offers superior sensitivity, streamlined processing, and unprecedented multiplexing capabilities[1].

As a Senior Application Scientist, I have designed this guide to objectively compare these pyrimidine labeling techniques. We will dissect the mechanistic causality behind their performance, evaluate quantitative data, and establish self-validating experimental protocols to ensure absolute scientific integrity in your assays.

Mechanistic Causality: Why Bioconjugation Chemistry Matters

The fundamental difference between BrdU and EdU lies in the steric accessibility of their respective reporter groups and the physical size of the detection probes.

Traditional BrdU Immunodetection BrdU is a thymidine analog featuring a bulky bromine atom. When incorporated into the DNA double helix during the S-phase of the cell cycle, the bromine epitope is sterically hidden within the tightly coiled chromatin[1].

• The Causality of Denaturation: To allow an anti-BrdU antibody (a massive ~150 kDa glycoprotein) to physically access this epitope, the genomic DNA must be aggressively unwound[2]. This requires harsh denaturation using strong acids (e.g., 2M HCl), extreme heat, or enzymatic digestion[1].

• The Consequence: This destructive process severely degrades native tissue morphology and denatures co-expressed protein antigens, making high-dimensional multiplexing (e.g., flow cytometry or complex immunofluorescence) highly erratic and prone to false negatives[1].

EdU Click Chemistry (CuAAC) EdU replaces the methyl group of thymidine with a terminal alkyne. This alkyne is bioorthogonal—meaning it is completely inert to native biological functional groups[3].

• The Causality of Bioorthogonality: Because the alkyne protrudes naturally into the major groove of the DNA, it is readily accessible[4]. Detection utilizes a Copper(I)-catalyzed Alkyne-Azide Cycloaddition (CuAAC). A fluorescent azide probe (~800 Da) easily diffuses through the intact nuclear envelope and DNA helix to form a stable, covalent 1,2,3-triazole linkage with the alkyne[4].

• The Consequence: Because the azide is nearly 200 times smaller than an antibody, absolutely no DNA denaturation is required[5]. Cellular architecture and delicate protein epitopes are perfectly preserved, allowing for seamless multiplexing[6].

Workflow comparison: BrdU immunodetection vs. EdU click chemistry for DNA labeling.

Quantitative Performance Comparison

While EdU is superior for rapid, multiplexed in vitro assays, it is a potent antimetabolite. Prolonged exposure can induce DNA damage and cell-cycle arrest[7]. For long-term in vivo pulse-chase experiments, researchers often turn to F-ara-EdU (2'-deoxy-2'-fluoro-5-ethynyluridine), a newer click-compatible analog with significantly lower toxicity[7].

Performance Metric	BrdU (Immunodetection)	EdU (CuAAC Click)	F-ara-EdU (CuAAC Click)
Detection Probe Size	~150,000 Da (Antibody)	~800 Da (Fluorescent Azide)	~800 Da (Fluorescent Azide)
DNA Denaturation	Required (HCl, Heat, or DNase)	Not Required	Not Required
Protocol Time	3 – 5 hours	< 2 hours	< 2 hours
Multiplexing Compatibility	Poor (Antigens destroyed by acid)	Excellent	Excellent
Cellular Toxicity	Low to Moderate	High (Arrests cell cycle over time)	Low (Minimal genomic impact)
Tissue Penetration Depth	Poor (Antibodies stall in thick tissue)	High (Azides freely diffuse)	High (Azides freely diffuse)

Self-Validating Experimental Protocols

To ensure data integrity, a protocol must be designed as a self-validating system . This means incorporating intrinsic controls that instantly flag mechanical or chemical failures within the assay.

Protocol A: EdU Labeling via CuAAC Click Chemistry

Target: Rapid, multiplexed in vitro cell proliferation.

• Metabolic Labeling: Incubate cells with 10 µM EdU for 1–2 hours.

  • Causality: Exceeding 10 µM or 2 hours can cause thymidine depletion and cell-cycle arrest, skewing proliferation data[8].

• Fixation & Permeabilization: Fix with 4% Paraformaldehyde (15 min), wash, and permeabilize with 0.5% Triton X-100 in PBS (20 min).

• Click Reaction Cocktail Preparation: Mix in exact order: 1x PBS, CuSO4 (catalyst), Fluorescent Azide (e.g., Alexa Fluor 488), and Ascorbic Acid (reducing agent).

  • Causality: Ascorbic acid reduces inactive Cu(II) to the active catalytic Cu(I) state in situ. Cu(I) is highly unstable and easily oxidized by ambient air; therefore, ascorbic acid must be prepared fresh immediately before use to ensure a successful cycloaddition.

• Incubation: Apply cocktail to cells for 30 minutes at room temperature, protected from light. Wash extensively.

Self-Validating Control Matrix (EdU):

• Positive Control: Cells + EdU + Complete Click Cocktail.

• Negative Control 1 (Catalyst Check): Cells + EdU + Click Cocktail lacking CuSO4. (Validates that fluorescence is exclusively driven by the Cu-catalyzed covalent bond, ruling out non-specific azide aggregation).

• Negative Control 2 (Background Check): Cells without EdU + Complete Click Cocktail. (Validates the azide does not non-specifically bind to native cellular structures).

Protocol B: BrdU Labeling via Immunodetection

Target: Long-term in vivo pulse-chase assays where EdU toxicity is prohibitive.

• Metabolic Labeling: Pulse cells/tissue with 10 µM BrdU.

• Fixation & Permeabilization: Fix with 4% PFA and permeabilize.

• DNA Denaturation (Critical Step): Incubate samples in 2M HCl for exactly 30 minutes at room temperature.

  • Causality: HCl unwinds the DNA to expose the BrdU epitope[9]. Under-incubation results in false negatives; over-incubation digests the tissue and obliterates cellular morphology.

• Neutralization: Wash immediately with 0.1 M Sodium Borate buffer (pH 8.5) for 10 minutes.

  • Causality: Failing to neutralize the acid will instantly denature the primary antibodies applied in the next step.

• Immunodetection: Incubate with primary anti-BrdU antibody (1 hour), wash, and incubate with fluorophore-conjugated secondary antibody (1 hour).

Self-Validating Control Matrix (BrdU):

• Positive Control: Cells + BrdU + HCl + Primary Ab + Secondary Ab.

• Negative Control 1 (Denaturation Check): Cells + BrdU + NO HCl + Primary Ab + Secondary Ab. (Validates that your denaturation step is actually functioning; this sample should show near-zero signal).

• Negative Control 2 (Secondary Ab Check): Cells + BrdU + HCl + NO Primary Ab + Secondary Ab. (Rules out non-specific binding of the secondary antibody to the denatured tissue).

Advanced Considerations: RNA Labeling and SPAAC

While CuAAC is highly efficient for DNA, the Copper(I) catalyst generates reactive oxygen species (ROS) that can cleave sensitive single-stranded RNA and quench the fluorescence of co-expressed reporter proteins (e.g., GFP or mCherry)[10].

When labeling RNA transcriptomics (e.g., using 5-ethynyluridine, 5-EU), researchers should pivot to Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) . SPAAC utilizes strained cyclooctynes (such as DBCO) that possess enough inherent ring-strain to react with azides spontaneously, completely eliminating the need for a toxic copper catalyst[]. This ensures absolute preservation of RNA integrity and native fluorescent protein signals during transcriptomic bioconjugation.

References

• Salic, A., & Mitchison, T. J. "A chemical method for fast and sensitive detection of DNA synthesis in vivo." Proceedings of the National Academy of Sciences (PNAS).[Link]

• Neef, A. B., & Luedtke, N. W. "Dynamic metabolic labeling of DNA in vivo with arabinosyl nucleosides." Proceedings of the National Academy of Sciences (PNAS).[Link]

• Ligasová, A., & Koberna, K. "DNA Replication: From Radioisotopes to Click Chemistry." Molecules (MDPI).[Link]

• "How Scientists Use Click Chemistry and Bioorthogonal Chemistry." The Scientist.[Link]

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• 8. In Vivo EdU Cell Proliferation Assay for Imaging [baseclick.eu]
• 9. Differences in the Detection of BrdU/EdU Incorporation Assays Alter the Calculation for G1, S, and G2 Phases of the Cell Cycle in Trypanosomatids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

The Strategic Advantage of 4-Ethynyl-6-methylpyrimidine in Medicinal Chemistry: A Comparative Guide

In the optimization of small-molecule therapeutics, the selection of molecular building blocks dictates not only target affinity but also the physicochemical fate of the drug candidate. 4-Ethynyl-6-methylpyrimidine has emerged as a privileged scaffold in modern medicinal chemistry, particularly in the development of kinase inhibitors, anti-parasitic agents, and antineoplastic therapeutics[1].

This guide objectively compares the performance of the 4-ethynyl-6-methylpyrimidine motif against traditional flexible and bulky linkers, providing mechanistic insights and self-validating experimental methodologies for drug development professionals.

The Mechanistic Advantage: Rigidification vs. Flexibility

The primary structural advantage of the ethynyl (alkyne) group lies in its geometric rigidity. When designing inhibitors for tight binding pockets—such as the hinge region of kinases (e.g., CDK-2, GSK-3β) or the active site of dihydrofolate reductase (DHFR)—flexible aliphatic linkers incur a high entropic penalty[2].

The Causality of Binding: Upon binding, a flexible alkyl chain must "freeze" into a single conformation, which costs significant binding energy. Conversely, the alkyne moiety in 4-ethynyl-6-methylpyrimidine acts as a rigid, linear vector. It projects peripheral functional groups deep into the active site without the entropic cost of rotatable bonds[2].

Furthermore, the 6-methyl group provides essential steric shielding. In comparative structure-activity relationship (SAR) studies, substituting the 6-position of the pyrimidine ring has been shown to modulate selectivity by intentionally causing steric clashes with human kinases, thereby achieving >100-fold selectivity for parasitic targets like Trypanosoma brucei[3].

Pharmacophore binding logic of 4-Ethynyl-6-methylpyrimidine within target active sites.

Physicochemical Profiling: The Molecular Weight Economy

A pervasive challenge in lead optimization is "molecular obesity"—the tendency for molecules to grow in molecular weight (MW) and lipophilicity, leading to poor absorption, distribution, metabolism, and excretion (ADME) profiles[2].

• Aryl Linkers: Adding a phenyl ring to bridge the pyrimidine core and a peripheral pharmacophore adds 76 Da and significantly increases lipophilicity (LogP).

• Alkyne Linkers: The ethynyl group adds a mere 24 Da. This minimal MW penalty allows medicinal chemists to achieve massive gains in potency (often >300-fold improvements in enzyme inhibition) while maintaining drug-like properties and aqueous solubility[2].

Comparative Performance Data

Linker Type	Representative Scaffold	MW Added (Da)	Rotatable Bonds	Entropic Penalty on Binding	Typical Target Affinity (IC50)
Flexible Alkyl	4-Ethyl-6-methylpyrimidine	28	1-2	High	Moderate (µM range)
Bulky Aryl	4-Phenyl-6-methylpyrimidine	76	1	Moderate	Good (nM range), but poor ADME
Rigid Alkyne	4-Ethynyl-6-methylpyrimidine	24	0	Low (Pre-organized)	Excellent (Low nM range)

Synthetic Versatility and Experimental Workflows

Beyond pharmacodynamics, 4-ethynyl-6-methylpyrimidine is highly valued for its synthetic tractability. The terminal alkyne serves as a perfect bioorthogonal handle for late-stage diversification via Copper-Catalyzed Alkyne-Azide Cycloaddition (CuAAC) or Sonogashira cross-coupling[4]. This enables the rapid generation of 1,4-disubstituted triazoles or internal alkynes to probe chemical space efficiently.

Synthetic divergence of 4-Ethynyl-6-methylpyrimidine via Click Chemistry and Sonogashira coupling.

Protocol: Self-Validating Sonogashira Cross-Coupling

To objectively evaluate the utility of this building block, the following protocol details the coupling of 2-chloro-4-ethynyl-6-methylpyrimidine with an aryl iodide to generate a rigid inhibitor scaffold. This system is designed to be self-validating through distinct visual and spectroscopic markers.

Materials:

• 2-chloro-4-ethynyl-6-methylpyrimidine (1.0 equiv)

• Aryl iodide (1.1 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh3)2Cl2) (0.05 equiv)

• Copper(I) iodide (CuI) (0.1 equiv)

• Triethylamine (Et3N) (3.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

• Degassing (Critical for Validation): Dissolve the aryl iodide and 2-chloro-4-ethynyl-6-methylpyrimidine in a 1:1 mixture of THF and Et3N. Sparge the solution with Argon for 15 minutes.

  • Causality: Oxygen must be strictly excluded to prevent the Glaser homocoupling of the alkyne. A failure here visually manifests as an unwanted blue/green copper(II) byproduct, consuming the starting material.

• Catalyst Addition: Add Pd(PPh3)2Cl2 and CuI under a positive stream of Argon. The solution will typically transition from yellow to a dark amber/brown, visually validating the formation of the active Pd(0) species and the copper acetylide intermediate.

• Reaction Execution: Stir the mixture at 50°C for 2-4 hours. Monitor the reaction via LC-MS or TLC.

• Spectroscopic Self-Validation: The reaction is complete when the terminal alkyne is consumed. In the crude ^1H NMR, the sharp singlet of the terminal alkyne proton (typically around δ 3.2 - 3.5 ppm) will completely disappear. Additionally, the ^13C NMR signals for the alkyne carbons will shift downfield due to conjugation with the newly attached aryl ring.

• Workup & Purification: Filter the crude mixture through a pad of Celite to remove insoluble palladium and copper salts. Concentrate the filtrate and purify via silica gel flash chromatography.

Conclusion

For drug development professionals, 4-ethynyl-6-methylpyrimidine offers a rare combination of structural rigidity, minimal molecular weight burden, and exceptional synthetic versatility. Whether utilized to probe the cysteinome[5], inhibit specific kinesin motors like KIF18A[6], or selectively target parasitic kinases[3], it consistently outperforms flexible alkyl and bulky aryl alternatives by pre-organizing the molecule for optimal target binding without sacrificing ADME properties.

References

• Selectivity and Physicochemical Optimization of Repurposed Pyrazolo[1,5-b]pyridazines for the Treatment of Human African Trypanosomiasis Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Highly Efficient Ligands for Dihydrofolate Reductase from Cryptosporidium hominis and Toxoplasma gondii Inspired by Structural Analysis Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• US20230382889A1 - Compounds for inhibiting kif18a Source: Google Patents URL

• Design, Synthesis, and Biological Evaluation of 2-Anilino-4-Triazolpyrimidine Derivatives as CDK4/HDACs Inhibitors Source: Taylor & Francis URL:[Link]

• An alkynylpyrimidine-based covalent inhibitor that targets a unique cysteine in NF-κB-inducing kinase (NIK) Source: ResearchGate URL:[Link]

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• 3. pubs.acs.org [pubs.acs.org]
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• 5. researchgate.net [researchgate.net]
• 6. US20230382889A1 - Compounds for inhibiting kif18a - Google Patents [patents.google.com]

Comparative study of copper-catalyzed versus ruthenium-catalyzed azide-alkyne cycloadditions

As a Senior Application Scientist navigating the complex landscape of bioconjugation, materials science, and drug discovery, I frequently encounter a critical decision point: which azide-alkyne cycloaddition catalytic system is optimal for a given target?

The classic thermal Huisgen 1,3-dipolar cycloaddition of azides and alkynes is notoriously sluggish and yields a nearly 1:1 mixture of 1,4- and 1,5-disubstituted triazoles (1)[1]. The paradigm shifted in 2002 when Meldal and Sharpless independently reported the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a transformation that accelerates the reaction rate by an astonishing factor of 10⁷ to 10⁸ and exclusively yields the 1,4-regioisomer (2)[2].

However, the 1,4-isomer only tells half the story. In 2005, the Fokin group introduced the Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC), unlocking exclusive access to the complementary 1,5-disubstituted regioisomers and uniquely enabling the use of internal alkynes to form fully substituted 1,4,5-triazoles (3)[3].

This guide provides an objective, data-driven comparison of these two indispensable catalytic systems, detailing their mechanistic divergence, performance metrics, and self-validating experimental protocols.

Mechanistic Divergence: Dictating Regioselectivity

The fundamental difference in regiochemical outcomes between CuAAC and RuAAC stems directly from their distinct modes of alkyne activation.

The CuAAC Pathway (1,4-Selectivity): CuAAC relies on the formation of a highly reactive copper-acetylide intermediate. The Cu(I) catalyst coordinates to the terminal alkyne, lowering its C-H pKa by nearly 9.8 units, which facilitates deprotonation even without a strong base (1)[1]. The azide coordinates to the copper center, forming a bimetallic metallacycle. Ring contraction and subsequent protonation yield the 1,4-disubstituted triazole. Because this pathway strictly requires the formation of an acetylide, CuAAC is fundamentally limited to terminal alkynes.

The RuAAC Pathway (1,5-Selectivity): RuAAC operates via a fundamentally distinct pathway. Ruthenium(II) complexes, such as Cp*RuCl(COD), activate the alkyne through π-interactions rather than σ-acetylide formation (4)[4]. This allows both terminal and internal alkynes to participate. The reaction proceeds through the oxidative coupling of the azide and alkyne to form a six-membered ruthenacycle. Crucially, the first C-N bond forms between the most electronegative carbon of the alkyne and the terminal, electrophilic nitrogen of the azide. A rate-determining reductive elimination then yields the 1,5-disubstituted triazole (5)[5].

Mechanistic divergence of CuAAC and RuAAC leading to distinct triazole regioisomers.

Quantitative Performance & Scope Comparison

To select the appropriate methodology, one must weigh the operational constraints against the desired structural outcome. The following table synthesizes the performance metrics of both systems:

Parameter	CuAAC (Copper-Catalyzed)	RuAAC (Ruthenium-Catalyzed)
Active Catalyst	Cu(I) (Generated in situ)	Ru(II) (e.g., Cp*RuCl(COD))
Regioselectivity	1,4-disubstituted (>99%)	1,5-disubstituted or 1,4,5-trisubstituted
Alkyne Scope	Terminal alkynes only	Terminal and internal alkynes
Rate Acceleration	10⁷ to 10⁸ over thermal	Slower than CuAAC; requires thermal activation
Atmosphere	Aerobic (with reducing agent)	Strictly Anaerobic / Inert (Argon/N₂)
Typical Solvents	Aqueous mixtures (t-BuOH/H₂O)	Non-polar aprotic (DCE, Toluene, Benzene)
Temperature	Ambient (20–40 °C)	Elevated (45–80 °C)

Self-Validating Experimental Protocols

A robust protocol must explain why a step is performed and provide built-in validation checks to ensure the reaction is proceeding as intended.

Protocol A: CuAAC Synthesis of 1,4-Disubstituted Triazoles

Causality Focus: Why use CuSO₄ and Sodium Ascorbate instead of a direct Cu(I) salt? Direct Cu(I) salts (like CuI) are thermodynamically unstable and prone to oxidation. Generating Cu(I) in situ ensures a steady catalytic concentration while preventing the oxidative homocoupling of alkynes (Glaser coupling) (6)[6].

• Preparation : Dissolve the organic azide (1.0 eq) and terminal alkyne (1.0 eq) in a 1:1 mixture of tert-butanol and water.

  • Causality: Water stabilizes the highly polar transition state, while tert-butanol solubilizes the organic substrates.

• Catalyst Initiation : Add CuSO₄·5H₂O (1-5 mol%), followed immediately by Sodium Ascorbate (5-10 mol%).

  • Validation: The solution will rapidly transition from a pale blue (Cu²⁺) to a yellow/green hue or become slightly cloudy. This color shift is your self-validating proof of successful reduction to the active Cu(I) species.

• Reaction : Stir vigorously at room temperature for 2-12 hours.

  • Validation: Monitor via TLC. As the reaction progresses, the highly crystalline 1,4-triazole product will often precipitate directly out of the aqueous mixture.

• Isolation : Filter the precipitate and wash with cold water. Due to the high thermodynamic driving force, chromatography is rarely needed (7)[7].

Protocol B: RuAAC Synthesis of 1,5-Disubstituted Triazoles

Causality Focus: Ru(II) complexes are highly sensitive to oxygen, which irreversibly oxidizes the metal center and permanently halts the catalytic cycle. Strict Schlenk techniques and inert atmospheres are mandatory (8)[8].

• Preparation : In an oven-dried Schlenk flask under Argon, dissolve the azide (1.0 eq) and alkyne (terminal or internal, 1.0 eq) in anhydrous, degassed 1,2-dichloroethane (DCE).

  • Causality: Non-polar aprotic solvents prevent competitive ligand displacement by solvent molecules, keeping the Ru center available for substrate coordination.

• Catalyst Addition : Add Cp*RuCl(COD) (1-5 mol%) against a positive flow of Argon.

  • Causality: The cyclooctadiene (COD) ligand is labile and easily displaced by the alkyne and azide to initiate the catalytic cycle.

• Reaction : Heat the mixture to 60 °C.

  • Validation: RuAAC is kinetically slower than CuAAC. Monitor via GC-MS or TLC until the starting materials are consumed (typically 12-24 hours).

• Isolation : Cool to room temperature, concentrate under reduced pressure, and purify via silica gel flash chromatography. Unlike CuAAC, RuAAC products rarely precipitate cleanly and require chromatographic isolation.

Comparative workflows highlighting the distinct operational requirements of CuAAC and RuAAC.

Strategic Applications in Drug Development

Why go through the strict anaerobic requirements of RuAAC when CuAAC is so operationally simple? The answer lies in spatial geometry and bioisosterism.

The 1,4-disubstituted triazole (synthesized via CuAAC) possesses a dipole moment and a spatial distance vector between substituents that perfectly mimics a trans-amide bond. Conversely, the 1,5-disubstituted triazole (synthesized via RuAAC) is an exceptional bioisostere for a cis-amide bond (9)[9]. This geometric distinction is paramount for drug development professionals designing peptidomimetics, where the precise orientation of side chains dictates receptor binding affinity and overall pharmacokinetic profiles.

By mastering both CuAAC and RuAAC, researchers gain complete architectural control over the triazole linkage, transforming a simple click reaction into a precision tool for rational drug design.

Sources

• 1. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Ruthenium-catalyzed azide-alkyne cycloaddition: scope and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. BJOC - Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition [beilstein-journals.org]
• 7. Click Chemistry [organic-chemistry.org]
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• 9. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

4-Ethynyl-6-methylpyrimidine proper disposal procedures

As a Senior Application Scientist, establishing a rigorous, self-validating safety and disposal framework is critical when handling dual-hazard molecules. 4-Ethynyl-6-methylpyrimidine (and its common halogenated precursor, 2-chloro-4-ethynyl-6-methylpyrimidine) is a highly valuable synthetic intermediate. It is frequently utilized in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click" chemistry[1] and serves as a core building block in the development of KIF18A inhibitors for oncology[2] and novel therapeutics for Human African Trypanosomiasis (HAT)[3].

However, its molecular structure—combining a bioactive pyrimidine ring with a highly reactive terminal alkyne—presents unique logistical and safety challenges. This guide provides the mechanistic causality and step-by-step operational protocols required to manage this compound safely throughout its laboratory lifecycle.

Part 1: Hazard Causality & Physicochemical Assessment

To design a fail-safe disposal protocol, we must first understand the chemical behavior that necessitates these precautions:

• The Terminal Alkyne Threat (Explosive Acetylides): The ethynyl group (-C≡CH) features a weakly acidic terminal proton. When exposed to heavy metal catalysts—specifically copper (Cu), silver (Ag), or lead (Pb)—the alkyne can precipitate into metal acetylides[1]. Metal acetylides are highly shock-sensitive and friction-sensitive explosives. Because this compound is routinely subjected to CuAAC click reactions, the risk of inadvertently generating explosive acetylides in the waste stream is severe.

• Systemic Toxicity: Pyrimidine derivatives generally exhibit acute toxicity across oral, dermal, and inhalation routes (Acute Tox. 4) and act as severe skin and eye irritants (Skin Irrit. 2, Eye Irrit. 2A). Furthermore, they carry a Specific Target Organ Toxicity (STOT SE 3) designation, meaning vapor inhalation can cause central nervous system or respiratory depression.

• Regulatory Waste Classification: While the base molecule is non-halogenated, researchers frequently utilize its chlorinated derivative (2-chloro-4-ethynyl-6-methylpyrimidine). The presence of a carbon-halogen bond immediately reclassifies the waste under stringent EPA Resource Conservation and Recovery Act (RCRA) guidelines, requiring specialized high-temperature rotary kiln incineration to prevent the atmospheric release of dioxins[4][5].

Quantitative Data & Waste Stream Compatibility

Property / Parameter	Specification / Guideline	Operational Rationale
Chemical Class	Terminal Alkyne / Pyrimidine	Dictates both reactivity (acetylides) and toxicity profile.
Primary Hazard	Metal Acetylide Formation	Mandates strict avoidance of Cu, Ag, Pb piping or metal waste containers.
Toxicity Profile	Acute Tox. 4, STOT SE 3	Requires handling strictly within a certified, high-velocity fume hood.
Waste Segregation (Base)	Non-Halogenated Organic	Routes to standard organic incineration for energy recovery[6].
Waste Segregation (Chloro-derivative)	Halogenated Organic	Must be segregated to comply with EPA § 268.32 land disposal prohibitions[5].

Part 2: Step-by-Step Disposal Methodologies

The following protocols are designed as self-validating systems. Do not proceed to the next step unless the verification criteria of the current step are met.

Protocol A: Pre-Disposal Quenching (Acetylide Prevention)

Execute this protocol if the compound was used in a CuAAC reaction or exposed to any heavy metals.

• Acidic Quench: Transfer the crude reaction mixture to a separation funnel inside the fume hood. Slowly add a dilute aqueous solution of hydrochloric acid (1M HCl) or saturated ammonium chloride (NH₄Cl) until the aqueous phase reaches a pH of 4–5.

  • Causality: Metal acetylides are thermodynamically unstable in acidic conditions. The acid protonates the alkyne, breaking the metal-carbon bond and safely returning the metal to a water-soluble ionic state.

  • Critical Warning:Never use nitric acid (HNO₃) for this quench, as it can form highly explosive mixtures when combined with organic solvents.

• Phase Separation: Vigorously shake and vent the funnel. Allow the layers to separate. Extract the organic layer (containing the unreacted 4-Ethynyl-6-methylpyrimidine) from the aqueous layer (containing the neutralized copper catalyst).

• Visual Verification: Inspect the organic phase. It must be completely clear. If you observe a fine, cloudy precipitate, suspended acetylides may still be present. Repeat the acidic wash.

Protocol B: Waste Segregation and Bottling

• Determine Halogen Content:

  • If the base 4-Ethynyl-6-methylpyrimidine was used exclusively with non-halogenated solvents (e.g., EtOAc, THF, Hexanes), route the liquid to the Non-Halogenated Organic Waste stream[6].

  • If the 2-chloro derivative was utilized, or if the reaction involved halogenated solvents (e.g., Dichloromethane, Chloroform), the entire mixture must be routed to the Halogenated Organic Waste stream[5][6].

• Container Selection: Use an EPA-approved, high-density polyethylene (HDPE) or glass waste carboy.

  • Causality: You must never use metal cans or glass bottles with metal caps. Trace alkyne vapors can react with the metal over time, forming friction-sensitive acetylides directly on the threads of the cap.

• Labeling: Affix a standardized hazardous waste tag. Explicitly write: "4-Ethynyl-6-methylpyrimidine / Terminal Alkyne — DO NOT MIX WITH HEAVY METALS".

Protocol C: Final Disposition & Emergency Spills

• Storage: Store the sealed waste containers in a secondary containment tray within a ventilated hazardous waste accumulation area, strictly isolated from oxidizing agents.

• Incineration: Coordinate with your Environmental Health and Safety (EHS) department. Halogenated pyrimidine waste must be disposed of via commercial rotary kiln incineration equipped with caustic scrubbing (to neutralize NOₓ and HCl emissions)[4].

• Spill Response: In the event of a spill, do not use combustible materials (like paper towels) if heavy metals are present. Cover the spill with an inert absorbent (diatomaceous earth), sweep with a non-sparking plastic brush, and deposit into a solid hazardous waste container.

Part 3: Operational Workflow Visualization

The following decision matrix illustrates the logical flow for segregating and neutralizing 4-Ethynyl-6-methylpyrimidine waste.

Decision matrix for safe segregation and disposal of 4-Ethynyl-6-methylpyrimidine waste streams.

References

• 2-chloro-4-ethynyl-6-methylpyrimidine — Chemical Substance Information. NextSDS. Available at: [Link]

• Selectivity and Physicochemical Optimization of Repurposed Pyrazolo[1,5-b]pyridazines for the Treatment of Human African Trypanosomiasis. Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

• WO2025090640A1 - Solid formulations and polymorphic forms of indoline inhibitors of kif18a.Google Patents.

• Hazardous Materials Management Manual. Ohio University Environmental Health & Safety. Available at: [Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. U.S. Environmental Protection Agency (EPA). Available at:[Link]

• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. Electronic Code of Federal Regulations (eCFR). Available at:[Link]

• Radiolabeled nanomaterial for cancer diagnostics and therapeutics: principles and concepts. National Institutes of Health (NIH). Available at:[Link]

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• 2. WO2025090640A1 - Solid formulations and polymorphic forms of indoline inhibitors of kif18a - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 6. ohio.edu [ohio.edu]